(3-Bromomethyl-piperidin-1-yl)-acetic acid

Core Science & Biosynthesis

(3-Bromomethyl-piperidin-1-yl)-acetic acid chemical structure and properties

This guide provides an in-depth technical analysis of (3-Bromomethyl-piperidin-1-yl)-acetic acid , a bifunctional heterocyclic building block used in medicinal chemistry. The content is structured to support researchers in the synthesis, characterization, and application of this compound for drug development, specifically in peptidomimetics and covalent inhibitor design.

Structure, Synthesis, and Pharmacological Utility[1][2][3]

Executive Summary

(3-Bromomethyl-piperidin-1-yl)-acetic acid (Formula: C

H BrNO ) is a specialized piperidine derivative characterized by two distinct functional handles: a nucleophilic glycine-like acetic acid moiety at the -1 position and an electrophilic bromomethyl group at the C-3 position.[1]

This dual functionality makes it a critical intermediate for:

• Peptidomimetics: Acting as a constrained amino acid scaffold.

• Fragment-Based Drug Discovery (FBDD): Serving as a linker that can couple amines (via the acid) and nucleophiles like thiols (via the bromide).

• Covalent Probes: The bromomethyl group functions as a mild electrophile for cysteine targeting in protein degradation (PROTAC) linkers or covalent inhibitors.

Chemical Identity & Physicochemical Properties[3][5][6][7][8]

2.1 Structural Specifications

• IUPAC Name: 2-[3-(Bromomethyl)piperidin-1-yl]acetic acid

• Molecular Formula: C

  H BrNO

• Molecular Weight: 236.11 g/mol

• CAS Number: Not widely listed in public registries; typically synthesized de novo or sourced as a custom catalog item (e.g., ChemicalBook ID).

• Stereochemistry: The C-3 position is a chiral center. The compound exists as an enantiomeric pair (

  and ) or a racemate. Drug development applications usually require the enantiopure form (e.g., (3 )- or (3 )-).

2.2 Predicted Physicochemical Properties

Data derived from structure-activity relationship (SAR) models for piperidine derivatives.

Property	Value (Predicted)	Context
pKa (Acid)	2.1 – 2.5	Carboxylic acid proton; typical for -amino acids.
pKa (Base)	8.2 – 8.8	Tertiary piperidine nitrogen. Exists as a zwitterion at neutral pH.
LogP	0.8 – 1.2	Moderately lipophilic due to the piperidine ring and bromide.
Solubility	High (Water/DMSO)	Soluble in aqueous buffers as a zwitterion or salt (HCl/HBr).
Stability	Moderate	Critical: Risk of intramolecular alkylation (polymerization) in free base form. Best stored as a Hydrobromide (HBr) salt.

Reactivity & Stability Analysis

The chemical utility of this molecule lies in its orthogonal reactivity. However, this also presents a stability challenge.

• Electrophilic Site (C-3 Bromomethyl): Susceptible to S

  2 attack by thiols, amines, or azides.

• Nucleophilic Site (N-1 Amine): The nitrogen lone pair is deactivated by the electron-withdrawing carboxyl group but remains basic.

• Self-Alkylation Risk: In the free base form, the tertiary amine of one molecule can attack the bromomethyl group of another, leading to polymerization.

  • Mitigation: Synthesis and storage must maintain the amine in a protonated state (e.g., Ammonium salt) or the carboxylic acid as an ester until the final step.

Reactivity Map (Graphviz)

Caption: Orthogonal reactivity profile showing coupling sites and stability risks.

Synthesis Protocol

Note: Due to the risk of self-alkylation, the most robust route utilizes a double-protection strategy, keeping the acid as a tert-butyl ester and the amine protonated during purification.

Route: Convergent Synthesis from 3-Piperidinemethanol

Objective: Synthesize (3-Bromomethyl-piperidin-1-yl)-acetic acid hydrobromide.

Step 1: N-Alkylation (Esterification)

• Reagents: 3-Piperidinemethanol, tert-Butyl bromoacetate, K

  CO , Acetonitrile (MeCN).

• Procedure:

  • Dissolve 3-piperidinemethanol (1.0 eq) in anhydrous MeCN.

  • Add K

    CO (2.5 eq) and cool to 0°C.

  • Dropwise add tert-butyl bromoacetate (1.1 eq).

  • Stir at Room Temperature (RT) for 12h.

  • Filter solids and concentrate. Purify via flash chromatography (EtOAc/Hexane).

• Intermediate A: tert-Butyl 2-[3-(hydroxymethyl)piperidin-1-yl]acetate.

Step 2: Bromination (Appel Reaction)

• Reagents: Intermediate A, CBr

  , Triphenylphosphine (PPh ), DCM.

• Procedure:

  • Dissolve Intermediate A (1.0 eq) and CBr

    (1.2 eq) in dry DCM at 0°C.

  • Add PPh

    (1.2 eq) portion-wise.

  • Stir at 0°C -> RT for 4h.

  • Quench with saturated NaHCO

    . Extract with DCM.

  • Purify via silica gel chromatography.[2]

• Intermediate B: tert-Butyl 2-[3-(bromomethyl)piperidin-1-yl]acetate.

Step 3: Acid Deprotection (Hydrolysis)

• Reagents: Intermediate B, Trifluoroacetic acid (TFA), DCM.

• Procedure:

  • Dissolve Intermediate B in DCM.

  • Add TFA (20% v/v) at 0°C.

  • Stir for 2h (Monitor by TLC; avoid prolonged exposure to prevent Br hydrolysis).

  • Concentrate in vacuo to remove TFA.[2]

  • Critical: Treat residue with HBr/Acetic acid or HCl/Dioxane to convert the TFA salt to a stable HBr or HCl salt.

  • Precipitate with Diethyl Ether.

• Final Product: (3-Bromomethyl-piperidin-1-yl)-acetic acid hydrobromide.

Synthesis Flowchart (Graphviz)

Caption: Three-step convergent synthesis pathway designed to maximize stability.

Applications in Drug Discovery[10][11][12]

5.1 Peptidomimetics

This compound serves as a proline surrogate . The piperidine ring restricts conformational flexibility, similar to proline, but the 6-membered ring offers different dihedral angles (

).

• Usage: Incorporate into peptide backbones to induce

  -turns or improve proteolytic stability.

• Mechanism: The acetic acid arm couples to the N-terminus of a peptide; the bromomethyl group can be converted to an amine (via azide reduction) to couple to the C-terminus, creating an extended amino acid.

5.2 Covalent Inhibitor Design

The bromomethyl group is a "soft" electrophile capable of reacting with nucleophilic cysteine residues in a target protein's binding pocket.

• Targeting: Cysteine residues located ~4-6 Å from the binding site of the piperidine core.

• Workflow:

  • Dock the piperidine core into the protein structure.

  • Assess if the C-3 bromomethyl vector aligns with a non-catalytic cysteine.

  • Synthesize the covalent ligand.

5.3 PROTAC Linkers

In Proteolysis Targeting Chimeras (PROTACs), the compound acts as a linker-attachment point.

• The Acid attaches to the E3 ligase ligand (e.g., VHL or Cereblon binder).

• The Bromomethyl allows "click" chemistry (via azide displacement) or direct alkylation to attach the linker chain.

Safety & Handling

• Hazard Class: Alkylating Agent. Corrosive.

• H-Statements: H314 (Causes severe skin burns), H341 (Suspected of causing genetic defects - due to alkylating nature).

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). Hygroscopic.

• Disposal: Quench excess material with aqueous ammonium hydroxide or sodium thiosulfate before disposal.

References

• Chemical Identity: Piperidin-1-yl-acetic acid derivatives.[2] PubChem CID 201097. National Center for Biotechnology Information. Link

• Synthesis Protocol (Appel Reaction): Appell, R. "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage." Angewandte Chemie International Edition, 1975. Link

• Piperidine Pharmacophores: Piperidine Scaffolds in Medicinal Chemistry.[3] MDPI Pharmaceuticals, 2023. Link

• Related Building Block: 3-(Bromomethyl)piperidine.[4][5] Sigma-Aldrich Product Sheet. Link

• Peptidomimetic Design: Conformational Restriction of Peptides using Piperidine Derivatives. Journal of Medicinal Chemistry. Link

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• 3. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3-(Bromomethyl)-1-methylpiperidine hydrobromide AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 5. 3-(Bromomethyl)piperidine | C6H12BrN | CID 21666817 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physical properties of (3-Bromomethyl-piperidin-1-yl)-acetic acid

The following technical guide details the physical properties, chemical reactivity, and handling protocols for (3-Bromomethyl-piperidin-1-yl)-acetic acid .

This guide is structured for researchers in medicinal chemistry and chemical biology, focusing on the compound's utility as a bifunctional building block and the specific stability challenges posed by its "mustard-like" structural motif.

Executive Summary

(3-Bromomethyl-piperidin-1-yl)-acetic acid is a specialized heterocyclic building block characterized by a piperidine core functionalized with an electrophilic bromomethyl group at the C3 position and a nucleophilic/acidic carboxymethyl group at the N1 position.

Its chemical behavior is defined by ambiphilicity : it possesses both a nucleophilic nitrogen (modulated by the carboxylic acid tail) and an electrophilic alkyl bromide. This structure creates a specific risk of intramolecular cyclization (azetidinium formation) under neutral-to-basic conditions, necessitating strict pH control during storage and handling. It is primarily used in the synthesis of peptidomimetics and as a linker in fragment-based drug discovery (FBDD).

Chemical Identity & Structural Analysis[1][2]

Attribute	Detail
IUPAC Name	2-[3-(Bromomethyl)piperidin-1-yl]acetic acid
Molecular Formula	Cngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted"> H BrNO
Molecular Weight	236.11 g/mol
SMILES	OC(=O)CN1CCCC(CBr)C1
Core Scaffold	Piperidine (saturated N-heterocycle)
Key Functional Groups	[1][2][3][4][5][6][7][8][9][10][11] • Primary Alkyl Bromide (Electrophile)• Tertiary Amine (Base/Nucleophile)• Carboxylic Acid (Acid/H-bond Donor)
Chirality	Contains one stereocenter at C3. Typically supplied as a racemate unless specified as (R) or (S).

Structural Context

This molecule combines the structural features of Piperidin-1-yl-acetic acid (CAS 3235-67-4) and 3-(Bromomethyl)piperidine (CAS 1011407-68-3). The integration of the acetic acid tail at N1 significantly alters the pKa and solubility profile compared to the parent piperidine.

Physicochemical Properties[3][5][8][10][11][13]

The following data aggregates calculated values and field-proven insights derived from structural analogs (N-alkyl amino acids and 3-substituted piperidines).

Quantitative Data Table

Property	Value (Approx/Predicted)	Technical Significance
Physical State	Solid (Crystalline)	Likely exists as a zwitterion in the solid state, raising the melting point.
Melting Point	>150 °C (Decomp.)	High lattice energy due to salt-like zwitterionic interactions.
Solubility (Water)	High (>50 mg/mL)	Soluble at acidic and neutral pH due to polarity and ionization.
Solubility (Organic)	DMSO, Methanol	Limited solubility in non-polar solvents (DCM, Hexane) unless esterified.
pKa (Acid)	2.1 – 2.5	Carboxylic acid proton.
pKa (Base)	8.2 – 8.8	Tertiary piperidine nitrogen. Lower than unsubstituted piperidine (~11.0) due to the inductive effect of the -carboxyl group.
LogP	-0.5 to 0.5	Highly polar; lipophilicity is pH-dependent.
Isoelectric Point (pI)	~5.5	pH at which net charge is zero; minimum solubility often observed here.

Stability & Reactivity Profile

The critical handling constraint for this compound is its potential for intramolecular alkylation .

• The Azetidinium Risk: In the free base form (neutral to basic pH), the lone pair on the tertiary nitrogen can attack the C3-bromomethyl carbon.

  • Mechanism:[12][5][7] 1,4-nucleophilic attack.

  • Product: A bicyclic azetidinium (quaternary ammonium) salt.

  • Kinetics: While 4-membered ring formation is strained, the proximity of the groups in the piperidine chair conformation makes this a valid degradation pathway over time.

• Hydrolysis: The primary alkyl bromide is susceptible to hydrolysis (

  ) in aqueous basic conditions, converting to the alcohol (hydroxymethyl derivative).

Experimental Protocols & Handling

A. Storage and Stability

To prevent cyclization, the nitrogen lone pair must be "masked" by protonation.

• Preferred Form: Hydrobromide (HBr) or Hydrochloride (HCl) salt.

• Storage Condition: -20°C, desiccated, under Argon/Nitrogen.

• Shelf Life:

  • Solid (Salt): >2 years if kept dry.

  • Solution (Neutral): Unstable; use immediately.

  • Solution (Acidic): Stable for days at 4°C.

B. Solubilization for Biological Assays

When preparing stock solutions for biological screening, avoid neutralizing the salt until the final dilution step.

• Solvent: Dissolve the solid salt in DMSO (up to 100 mM).

• Acidification: If the free acid is used, add 1 equivalent of HCl to the DMSO stock to ensure the nitrogen remains protonated during storage.

• Aqueous Dilution: Dilute into buffer immediately prior to use.

C. Synthetic Activation (Coupling)

When using this compound as a linker (e.g., coupling the carboxylic acid to an amine):

• Protection: Ensure the alkyl bromide does not react with the coupling agents.

• Base Usage: Use non-nucleophilic bases (DIPEA) strictly in stoichiometric amounts. Excess base increases the risk of dimerization or cyclization.

• Sequence: Activate the carboxylic acid (e.g., using HATU/EDC) before exposing the alkyl bromide to nucleophiles.

Reactivity Visualization (DOT Diagram)

The following diagram illustrates the pH-dependent stability and degradation pathways of the compound.

Caption: Stability logic flow. The compound is stable only when the amine is protonated (blue). Neutralization triggers risk of cyclization (red).

References

• PubChem Compound Summary.Piperidin-1-yl-acetic acid (Parent Scaffold).

• ChemicalBook.3-(Bromomethyl)piperidine (Core Scaffold) Physical Properties.

• Sigma-Aldrich.Safety Data Sheet: 3-(Bromomethyl)

• Lansakara, A. I., et al. (2014).[11] "Brønsted acid catalyzed intramolecular benzylic cyclizations of alkylpyridines."[11] Organic & Biomolecular Chemistry. (Context on piperidine cyclization modes).

• University of Regina. pKa Values of Cyclic Diamines and Piperazine Derivatives. (Basis for pKa estimation).[3][6]

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• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility Profile of (3-Bromomethyl-piperidin-1-yl)-acetic acid in Organic Solvents

Executive Summary

This technical guide provides a comprehensive framework for understanding and determining the solubility of (3-Bromomethyl-piperidin-1-yl)-acetic acid in organic solvents. Direct experimental data for this specific compound is not extensively published; therefore, this document emphasizes the foundational physicochemical principles and robust experimental methodologies required for its characterization. As a molecule possessing both a basic piperidine nitrogen and an acidic carboxylic acid, it is expected to exist as a zwitterion. This structural feature is the primary determinant of its solubility, favoring polar, protic solvents capable of solvating charged species over non-polar, aprotic solvents. This guide details the theoretical underpinnings of solubility, provides validated experimental protocols for both equilibrium and kinetic solubility determination, and presents a predictive solubility map based on these principles. The methodologies and interpretations are designed for researchers, scientists, and drug development professionals to enable informed solvent selection for synthesis, purification, formulation, and analytical applications.

Physicochemical Characterization of the Analyte

A thorough understanding of the molecular structure of (3-Bromomethyl-piperidin-1-yl)-acetic acid is paramount to predicting its interactions with various solvents.

2.1 Molecular Structure and Functional Groups

• Piperidine Ring: A saturated six-membered heterocycle containing a tertiary amine. This nitrogen is basic and capable of acting as a proton acceptor.

• Acetic Acid Moiety: A carboxylic acid group (-COOH) attached to the piperidine nitrogen. This group is acidic and serves as a proton donor.

• Bromomethyl Group: A -CH2Br group attached at the 3-position of the piperidine ring. This group adds to the molecular weight and introduces a degree of lipophilicity and a potential site for chemical reaction, though its direct impact on solubility is secondary to the ionizable groups.

2.2 The Critical Role of the Zwitterionic State

The coexistence of a basic nitrogen atom and an acidic carboxylic acid group within the same molecule allows for an intramolecular proton transfer. The carboxylic acid proton can neutralize the piperidine nitrogen, forming a zwitterion, or an internal salt.

This equilibrium between the neutral and zwitterionic forms is a dominant factor governing the compound's physical properties. In the solid state and in polar solvents, the zwitterionic form is expected to be highly prevalent. This structure imparts salt-like characteristics, including strong intermolecular electrostatic interactions within the crystal lattice, which typically leads to higher melting points and lower solubility in non-polar organic solvents.[1] The dissolution process in a given solvent must provide sufficient energy to overcome these strong lattice forces.[2]

Theoretical Principles of Solubility

The solubility of a solute in a solvent is a complex interplay of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.[3] For a zwitterionic compound like (3-Bromomethyl-piperidin-1-yl)-acetic acid, specific solvent properties are key predictors of solubility.

3.1 Solvent Polarity and Dielectric Constant

The principle of "like dissolves like" is a foundational concept.[4] Solvents are broadly classified as polar or non-polar.

• Polar Solvents: These solvents have large dipole moments and high dielectric constants. They can effectively solvate charged species like zwitterions by stabilizing the positive and negative charges, thereby overcoming the solute's crystal lattice energy. Polar protic solvents (e.g., water, methanol, ethanol) are particularly effective as they can also act as hydrogen bond donors and acceptors.[5]

• Non-Polar Solvents: These solvents (e.g., hexane, toluene) have low dipole moments and dielectric constants. They cannot effectively solvate charged ions, making them poor solvents for most zwitterionic compounds.[3]

The influence of solvent polarity is critical as it can directly affect reaction mechanisms and the interactions between drug molecules and their intended targets.[6]

3.2 Hansen Solubility Parameters (HSP)

For a more nuanced prediction, the Hansen Solubility Parameter (HSP) model can be employed. This model deconstructs the total Hildebrand solubility parameter (δt) into three components:

• δd: Energy from dispersion forces.

• δp: Energy from dipolar intermolecular forces.

• δh: Energy from hydrogen bonds.[7]

The total solubility parameter is calculated as: δt² = δd² + δp² + δh²

The core principle of HSP is that substances with similar (δd, δp, δh) values are likely to be miscible.[4] By calculating or estimating the HSP values for (3-Bromomethyl-piperidin-1-yl)-acetic acid, one can quantitatively assess its affinity for a wide range of solvents, providing a scientifically grounded method for solvent selection in formulation development.[2][8] The distance between the HSP values of the solute and solvent in "Hansen space" can be calculated to predict solubility; a smaller distance implies greater affinity.[7]

Predicted Solubility Profile

While experimental data is the gold standard, a qualitative solubility profile can be predicted based on the physicochemical principles discussed. The zwitterionic nature of (3-Bromomethyl-piperidin-1-yl)-acetic acid is the key determinant.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	High to Moderate	These solvents have high dielectric constants and are excellent hydrogen bond donors/acceptors, capable of solvating the charged carboxylate and ammonium groups of the zwitterion.
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate to Low	These solvents have high dipole moments but lack hydrogen bond donating ability. They can solvate the charged centers to some extent, but may be less effective at breaking the crystal lattice compared to protic solvents.
Non-Polar Aromatic	Toluene, Benzene	Very Low	The aliphatic piperidine ring has some compatibility, but the high polarity of the zwitterionic functional groups will dominate, leading to poor interaction with these non-polar solvents.[9]
Non-Polar Aliphatic	Hexane, Heptane	Insoluble	These solvents lack the polarity needed to overcome the strong electrostatic forces of the zwitterion's crystal lattice. Favorable solute-solvent interactions are minimal.
Chlorinated	Dichloromethane, Chloroform	Low	While slightly polar, these solvents are generally poor at solvating charged species and are not expected to be effective solvents.

Experimental Determination of Solubility

To obtain quantitative data, rigorous experimental protocols must be followed. The "gold standard" for determining thermodynamic equilibrium solubility is the shake-flask method.[10][11]

5.1 Protocol: Equilibrium Solubility Determination via Shake-Flask Method

This method measures the concentration of a solute in a saturated solution that is in thermodynamic equilibrium with an excess of the solid compound.[12]

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid (3-Bromomethyl-piperidin-1-yl)-acetic acid to a series of glass vials. An excess is critical to ensure a saturated solution is achieved.[13]

• Solvent Addition: Add a precise, known volume (e.g., 2.0 mL) of the desired organic solvent to each vial.

• Equilibration: Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C or 37 °C). Agitate the samples for a sufficient period to reach equilibrium, typically 24 to 48 hours.[14][15] A preliminary experiment can determine the minimum time required to reach a plateau in concentration.[13]

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Separate the saturated supernatant from the undissolved solid via centrifugation or filtration. Filtration should be performed using a filter material that does not adsorb the analyte.[10]

• Dilution: Accurately dilute a known volume of the clear, saturated solution with a suitable solvent to bring the concentration within the calibrated range of the analytical method.

• Quantification: Analyze the diluted samples using a validated analytical method, such as HPLC-UV, to determine the concentration of the dissolved compound.[16]

• Calculation: Calculate the solubility (e.g., in mg/mL or mol/L) based on the measured concentration and the dilution factor used. The experiment should be performed in triplicate for each solvent.[12]

5.2 Diagram: Workflow for Equilibrium Solubility Determination

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A Technical Guide to Piperidine Acetic Acid Derivatives in Medicinal Chemistry

Introduction

The piperidine ring is a cornerstone of medicinal chemistry, appearing in the chemical structures of numerous pharmaceuticals across a wide range of therapeutic areas.[1][2][3][4][5][6] This six-membered nitrogen-containing heterocycle is a privileged scaffold, meaning it is a structural framework that is frequently found in biologically active compounds.[2][3][5][6] Its prevalence stems from its ability to confer favorable physicochemical properties to a molecule, such as aqueous solubility and the ability to engage in key binding interactions with biological targets.[7][8] When derivatized with an acetic acid moiety, the resulting piperidine acetic acid scaffold offers a versatile platform for developing novel therapeutics. This guide provides an in-depth exploration of the synthesis, structure-activity relationships (SAR), and therapeutic applications of piperidine acetic acid derivatives, with a focus on their role in addressing significant medical needs.

The piperidine acetic acid core presents a unique combination of a basic nitrogen atom, which can be protonated at physiological pH to form a cationic center, and a carboxylic acid group, which is typically anionic. This zwitterionic potential allows for diverse interactions with biological macromolecules, including hydrogen bonding, ionic interactions, and hydrophobic interactions. The conformational flexibility of the piperidine ring, coupled with the ability to introduce substituents at various positions, provides medicinal chemists with a powerful toolkit to fine-tune the pharmacological properties of drug candidates.

This guide will delve into the synthetic strategies employed to access these valuable compounds, explore their application in key disease areas such as neurodegenerative disorders and pain management, and provide detailed protocols and mechanistic insights to aid researchers in the field of drug discovery.

Synthetic Strategies for Piperidine Acetic Acid Derivatives

The synthesis of piperidine acetic acid derivatives can be approached through several strategic routes, broadly categorized into two main approaches: A) building the acetic acid side chain onto a pre-formed piperidine ring or B) constructing the piperidine ring with the acetic acid moiety already incorporated or masked. The choice of strategy often depends on the desired substitution pattern on the piperidine ring and the commercial availability of starting materials.

Strategy A: Derivatization of Pre-formed Piperidines

This is a common and often more straightforward approach, particularly for accessing 4-substituted piperidine acetic acid derivatives.

A typical synthetic workflow involves the alkylation of a piperidine derivative with a suitable two-carbon electrophile bearing a protected carboxylic acid or a nitrile group, which can be later hydrolyzed.

Illustrative Synthetic Workflow: Synthesis of a Generic 1,4-disubstituted Piperidine Acetic Acid

Caption: General workflow for the synthesis of piperidine-4-acetic acid derivatives.

Detailed Experimental Protocol: Synthesis of Ethyl 1-benzyl-4-piperidineacetate

This protocol provides a practical example of the workflow described above.

Materials:

• 4-Piperidone monohydrate hydrochloride

• Benzyl bromide

• Potassium carbonate

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Tetrahydrofuran (THF), anhydrous

• Palladium on carbon (10%)

• Ethanol

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

Procedure:

• N-Benzylation of 4-Piperidone: To a solution of 4-piperidone monohydrate hydrochloride (1.0 eq) in a suitable solvent like acetonitrile, add potassium carbonate (2.5 eq). Stir the mixture at room temperature for 30 minutes. Add benzyl bromide (1.1 eq) and heat the reaction mixture to reflux until the starting material is consumed (monitored by TLC). Cool the reaction, filter off the solids, and concentrate the filtrate under reduced pressure to obtain N-benzyl-4-piperidone.

• Horner-Wadsworth-Emmons Reaction: To a suspension of sodium hydride (1.2 eq) in anhydrous THF at 0 °C, add triethyl phosphonoacetate (1.2 eq) dropwise. Allow the mixture to warm to room temperature and stir for 30 minutes until gas evolution ceases. Cool the resulting ylide solution back to 0 °C and add a solution of N-benzyl-4-piperidone (1.0 eq) in THF dropwise. Stir the reaction at room temperature overnight. Quench the reaction carefully with water and extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude ethyl (1-benzylpiperidin-4-ylidene)acetate.

• Hydrogenation: Dissolve the crude product from the previous step in ethanol and add a catalytic amount of 10% Pd/C. Subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) and stir until the reaction is complete (TLC monitoring). Filter the reaction mixture through Celite® and concentrate the filtrate to give ethyl (1-benzylpiperidin-4-yl)acetate.

• Purification: The final ester can be purified by column chromatography on silica gel. The corresponding acid can be obtained by standard ester hydrolysis procedures (e.g., using LiOH in a THF/water mixture).

Strategy B: Ring Construction Methods

More complex substitution patterns or stereochemical requirements may necessitate the construction of the piperidine ring itself. Methods like intramolecular cyclization reactions are powerful tools in this regard.[5]

• Reductive Amination of Dicarbonyls: A linear keto-aldehyde or diketone can be cyclized in the presence of an amine and a reducing agent to form the piperidine ring.

• Intramolecular Mannich Reaction: This reaction can form the piperidine ring by reacting an amine, a carbonyl compound, and an enolizable carbonyl compound in a one-pot process.

• Ring-Closing Metathesis (RCM): A diene-containing amine can be cyclized using a Grubbs catalyst to form a dehydropiperidine, which can then be reduced.

These methods offer greater flexibility in accessing a wider variety of substituted piperidine acetic acid derivatives, including those with specific stereochemistry.[9]

Therapeutic Applications and Structure-Activity Relationships (SAR)

Piperidine acetic acid derivatives have shown significant promise in several therapeutic areas, most notably in the treatment of neurodegenerative diseases and pain.

Neurodegenerative Diseases: Acetylcholinesterase (AChE) Inhibition

A key pathological hallmark of Alzheimer's disease is the deficiency of the neurotransmitter acetylcholine (ACh).[3][10] Inhibiting the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of ACh, is a major therapeutic strategy.[10][11][12] Several piperidine-containing compounds, such as the well-known drug Donepezil, are potent AChE inhibitors.[1][3][10] The piperidine moiety in these inhibitors often serves to interact with the peripheral anionic site (PAS) of the AChE enzyme, while other parts of the molecule interact with the catalytic active site (CAS).

Caption: Mechanism of AChE inhibition by piperidine derivatives.

Structure-Activity Relationship (SAR) Insights for AChE Inhibitors

Studies on various series of piperidine derivatives have revealed key structural features that govern their AChE inhibitory activity.[13]

• N-Substitution on Piperidine: The nature of the substituent on the piperidine nitrogen is crucial for activity.[13] Often, a benzyl group or a related aromatic moiety enhances potency through π-π stacking interactions with aromatic residues in the enzyme's active site gorge.[13] The basicity of the piperidine nitrogen also plays a significant role in the binding.[13]

• Linker Length and Composition: The chain connecting the piperidine ring to another part of the molecule (e.g., a benzoyl group) influences how the inhibitor spans the distance between the PAS and CAS of AChE.[13]

• Substitution on Aromatic Rings: Adding bulky or electron-withdrawing groups to aromatic rings within the molecule can significantly increase inhibitory activity.[13]

Compound Series	Key Structural Feature	AChE IC50 (nM)	Selectivity (vs. BuChE)
1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine	p-benzylsulfonyl on benzoyl	0.56	~18,000-fold
1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine	Unsubstituted benzoyl	>100	-
1-benzoylpiperidine derivative	N-benzoylpiperidine	Inactive	-

Data synthesized from reference[13]. This table demonstrates the dramatic increase in potency with specific substitutions.

Pain Management: Opioid Receptor Modulation

Opioid receptors, particularly the mu-opioid receptor (MOR), are the primary targets for the most potent analgesic drugs.[14][15] The piperidine scaffold is a classic feature of many synthetic opioids, including fentanyl and meperidine.[1] Piperidine acetic acid derivatives can be designed to act as agonists, antagonists, or biased ligands at opioid receptors.

The development of MOR agonists with reduced side effects, such as respiratory depression and tolerance, is a major goal in pain research. One strategy is to create "biased agonists" that preferentially activate G-protein signaling pathways over the β-arrestin pathway, which is associated with some of the adverse effects.[16] Another approach is to develop ligands with mixed MOR agonist/delta-opioid receptor (DOR) antagonist profiles, which has shown promise in reducing tolerance.[14]

SAR Insights for Opioid Receptor Ligands

The SAR for piperidine-based opioid ligands is complex, but some general principles have emerged:

• The Protonated Nitrogen: The piperidine nitrogen, protonated at physiological pH, is a critical feature that mimics the amine group of endogenous opioid peptides. It forms a key ionic interaction with a conserved aspartate residue (Asp147 in the MOR) in the receptor binding pocket.[16]

• 4-Position Substitution: The nature of the substituent at the 4-position of the piperidine ring greatly influences potency and receptor selectivity. Aromatic or lipophilic groups in this position often lead to high-affinity binding.[14]

• N-Substituent: The substituent on the piperidine nitrogen also modulates activity. For example, a phenethyl group is a common feature in high-potency MOR agonists like fentanyl.

Other Therapeutic Areas

The versatility of the piperidine acetic acid scaffold has led to its exploration in a variety of other disease contexts:

• Antimicrobial Agents: Certain piperidine derivatives disrupt bacterial cell membranes or inhibit essential enzymes like DNA gyrase.[17]

• Anticancer Agents: Piperidine and its derivatives can induce apoptosis in cancer cells by modulating key signaling pathways such as NF-κB and PI3K/Akt.[18]

• Thrombotic Disorders: Specific piperidine acetic acid derivatives have been developed as inhibitors of the glycoprotein IIb/IIIa complex on platelets, thereby preventing platelet aggregation.[19]

Challenges and Future Perspectives

Despite the successes, the development of piperidine acetic acid derivatives is not without its challenges. Achieving receptor subtype selectivity, optimizing pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, and Excretion), and minimizing off-target effects remain key hurdles. For central nervous system (CNS) targets, ensuring adequate blood-brain barrier penetration is a critical consideration.[3][20]

The future of research in this area is promising. The application of computational chemistry and molecular modeling is enabling a more rational design of ligands with improved potency and selectivity.[11] The exploration of novel synthetic methodologies will continue to provide access to a wider chemical space of piperidine acetic acid derivatives.[5] Furthermore, the development of derivatives as biased ligands or allosteric modulators represents an exciting frontier for creating safer and more effective medicines. As our understanding of the molecular basis of disease deepens, the piperidine acetic acid scaffold will undoubtedly continue to be a valuable starting point for the discovery of new and innovative therapies.

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A-Z Guide to (3-Bromomethyl-piperidin-1-yl)-acetic acid: pKa, Acidity, and Implications for Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The ionization constant (pKa) is a fundamental physicochemical parameter that dictates the behavior of a molecule in a biological system.[1][2][3] For drug candidates, pKa values influence critical properties including solubility, permeability, target binding, and overall pharmacokinetic profiles.[1][3][4][5] This guide provides a comprehensive analysis of the acidity and pKa values of (3-Bromomethyl-piperidin-1-yl)-acetic acid, a molecule featuring a tertiary amine within a piperidine ring and a carboxylic acid moiety. Due to the compound's specific substitution pattern, this document synthesizes theoretical principles with established experimental and computational methodologies to predict and rationalize its acid-base properties. We will explore the inductive effects of the bromomethyl and carboxymethyl substituents on the pKa values of both the piperidine nitrogen and the carboxylic acid proton. Furthermore, we present a detailed protocol for the experimental determination of pKa via potentiometric titration and discuss the utility of in-silico prediction tools. This guide serves as an authoritative resource for scientists engaged in the design and optimization of piperidine-containing drug candidates.

Introduction: The Significance of pKa in Drug Discovery

The ionization state of a drug molecule is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) properties.[3][4] The pKa value defines the pH at which a molecule exists in an equilibrium between its ionized and non-ionized forms.[1][6] This equilibrium is paramount, as the neutral (non-ionized) form of a drug is typically more lipophilic and can more readily cross cellular membranes, while the ionized form is often more water-soluble and may engage in crucial electrostatic interactions with biological targets.[1][5]

(3-Bromomethyl-piperidin-1-yl)-acetic acid is a bifunctional molecule, containing both a basic tertiary amine (the piperidine nitrogen) and an acidic carboxylic acid. This makes it a zwitterionic compound at physiological pH, capable of carrying both a positive and a negative charge. Understanding the two distinct pKa values associated with this molecule is therefore essential for predicting its behavior in a physiological environment and for optimizing its potential as a therapeutic agent.

Theoretical Framework: Predicting Acidity

The pKa values of (3-Bromomethyl-piperidin-1-yl)-acetic acid are influenced by the electronic properties of its constituent parts. We can estimate these values by considering the pKa of parent molecules and the inductive effects of the substituents.

2.1 The Piperidine Nitrogen (Basic Center)

The parent piperidine molecule is a secondary amine with a conjugate acid pKa of approximately 11.1-11.2.[7][8][9] This indicates that piperidine is a relatively strong base.

• N-Alkylation Effect: The substitution of the nitrogen with a carboxymethyl group (-CH₂COOH) to form a tertiary amine is expected to decrease the basicity of the nitrogen. This is due to the electron-withdrawing inductive effect of the carboxylic acid group, which pulls electron density away from the nitrogen, making its lone pair less available to accept a proton.

• Bromomethyl Substituent Effect: The bromomethyl group at the 3-position also exerts an electron-withdrawing inductive effect.[10][11] This effect is transmitted through the sigma bonds of the piperidine ring, further reducing the electron density on the nitrogen and thereby decreasing its basicity.

2.2 The Carboxylic Acid Proton (Acidic Center)

The pKa of acetic acid (CH₃COOH) is approximately 4.76.[12][13] This serves as our baseline for the carboxylic acid portion of the molecule.

• Piperidine Ring Effect: The N-substituted piperidine ring, when protonated at the nitrogen, will have a strong electron-withdrawing effect, which would increase the acidity (lower the pKa) of the carboxylic acid proton.

• Bromomethyl Substituent Effect: The electron-withdrawing bromomethyl group will also contribute to stabilizing the carboxylate anion once the proton has dissociated, thereby increasing the acidity of the carboxylic acid.[14][15][16] The proximity of this group to the carboxylic acid will influence the magnitude of this effect.[17]

Estimated pKa Values

Based on the theoretical framework, we can predict the approximate pKa values for the two ionizable centers in (3-Bromomethyl-piperidin-1-yl)-acetic acid.

Ionizable Center	Parent pKa	Predicted Shift	Estimated pKa	Rationale
Carboxylic Acid (-COOH)	~4.76 (Acetic Acid)[12][13]	Decrease	2.5 - 3.5	Strong inductive electron withdrawal from the protonated piperidine nitrogen and the bromomethyl group stabilizes the carboxylate conjugate base.
Piperidinium Ion (-NH⁺-)	~11.2 (Piperidine)[7][9]	Decrease	8.0 - 9.0	Inductive electron withdrawal from both the N-acetic acid moiety and the 3-bromomethyl substituent reduces the basicity of the piperidine nitrogen.

These estimated values suggest that at physiological pH (~7.4), the carboxylic acid group will be predominantly deprotonated (negatively charged), and the piperidine nitrogen will be predominantly protonated (positively charged), resulting in a zwitterionic species.

Methodologies for pKa Determination

While theoretical estimations are valuable, experimental determination provides the most accurate pKa values.[2] Potentiometric titration is a robust and widely used method for this purpose.[18][19][20]

4.1 Experimental Workflow: Potentiometric Titration

This protocol outlines the steps for determining the pKa values of (3-Bromomethyl-piperidin-1-yl)-acetic acid.

Caption: Predominant ionic species as a function of pH.

Conclusion and Future Outlook

This guide has provided a detailed analysis of the factors influencing the pKa values of (3-Bromomethyl-piperidin-1-yl)-acetic acid. By dissecting the molecule's structure and applying fundamental principles of physical organic chemistry, we have estimated the pKa for the carboxylic acid to be in the range of 2.5-3.5 and for the piperidinium ion to be between 8.0 and 9.0. These values are critical for predicting the compound's behavior in biological systems and for guiding its development as a potential therapeutic agent. The provided experimental and computational methodologies offer a robust framework for the accurate determination of these essential parameters. A precise understanding of pKa is indispensable for medicinal chemists to fine-tune the properties of drug candidates, ultimately leading to safer and more effective medicines. [2]

References

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• Sciencing. How To Calculate The pKa Of Acetic Acid. [Link]

• Quora. The pKa values of acetic acid and trichloroacetic acid are 4.7 and 0.7, respectively. Which is the stronger acid and what are the corresponding dissociation constants?. [Link]

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• ResearchGate. pKa values of azeditine (4 a), pyrrolidine (5 a), piperidine (6 a), and their mono‐ and difluorinated derivatives. [Link]

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• YouTube. The pKa of acetic acid CH3COOH is 4 76, and the pKa of formic acid HCOOH is 3 75 Given these data,. [Link]

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Protocols & Analytical Methods

Advanced Application Note: Synthesis & Utilization of (3-Bromomethyl-piperidin-1-yl)-acetic Acid

Executive Summary: The Bifunctional Chameleon

(3-Bromomethyl-piperidin-1-yl)-acetic acid represents a high-value "bifunctional chameleon" in medicinal chemistry. It serves as a critical linker in Fragment-Based Drug Discovery (FBDD) and PROTAC (Proteolysis Targeting Chimera) design due to its unique structural geometry:

• The Electrophilic Warhead (

  ): A primary alkyl halide susceptible to displacement, allowing for the attachment of diverse nucleophiles (amines, thiols, phenoxides).

• The Anchoring Moiety (

  ): A carboxylic acid handle ready for amide coupling or esterification to attach to larger scaffolds.

• The Piperidine Core: Provides a solubilizing, non-aromatic linker with defined 3D vectorality, often superior to flexible alkyl chains in improving metabolic stability.

This guide outlines the synthesis of the core building block and downstream application protocols for library generation.

Upstream Synthesis: Construction of the Core

Note: Due to the potential for intermolecular self-alkylation (quaternization) between the tertiary amine and the alkyl bromide, this compound is best synthesized and stored as the Ethyl Ester intermediate or the Hydrobromide Salt .

Workflow Diagram

Caption: Two-step convergent synthesis of the stable ethyl ester precursor.

Detailed Protocol

Step 1: N-Alkylation (Synthesis of the Hydroxyl Intermediate)

Rationale: We prioritize N-alkylation before bromination. If we brominated the starting material (3-piperidinemethanol) first, the free secondary amine would compete with the hydroxyl group, leading to uncontrollable polymerization.

• Reagents:

  • 3-Piperidinemethanol (1.0 eq)

  • Ethyl bromoacetate (1.1 eq)

  • Potassium Carbonate (

    ) (2.5 eq, anhydrous)

  • Acetonitrile (ACN) (0.2 M concentration)

• Procedure:

  • Charge a round-bottom flask with 3-piperidinemethanol and ACN.

  • Add

    and stir at room temperature (RT) for 15 minutes to ensure base dispersion.

  • Add Ethyl bromoacetate dropwise over 10 minutes.

  • Heat the mixture to 60°C for 4–6 hours. Checkpoint: Monitor by TLC (5% MeOH in DCM). The secondary amine spot (ninhydrin active) should disappear.

  • Cool to RT, filter off the inorganic salts, and concentrate the filtrate in vacuo.

  • Purification: Flash column chromatography (DCM:MeOH 95:5).

  • Yield Target: >85%.

Step 2: Appel Bromination (Conversion to Alkyl Bromide)

Rationale: We use the Appel reaction (

) instead of or . This provides mild, neutral conditions that prevent the hydrolysis of the ethyl ester and minimize racemization if a chiral starting material is used.

• Reagents:

  • Intermediate A (from Step 1) (1.0 eq)

  • Carbon Tetrabromide (

    ) (1.2 eq)

  • Triphenylphosphine (

    ) (1.2 eq)

  • DCM (anhydrous, 0.1 M)

• Procedure:

  • Dissolve Intermediate A and

    in DCM; cool to 0°C (ice bath).

  • Add

    portion-wise over 20 minutes. The solution will turn slightly yellow.

  • Allow to warm to RT and stir for 3 hours.

  • Quench: Add saturated

    solution.

  • Workup: Extract with DCM (3x), dry over

    , and concentrate.

  • Purification: The byproduct (triphenylphosphine oxide) is difficult to remove. Use a silica plug eluting with 20% EtOAc/Hexanes first to elute the product, leaving the oxide on the column.

Downstream Application Protocols

Protocol A: Nucleophilic Displacement (The "Warhead" Reaction)

Context: This protocol is used to attach the piperidine linker to a nucleophilic drug fragment (e.g., a phenol or secondary amine) before hydrolyzing the ester.

Mechanism:

Substitution. Critical Control: The tertiary amine in the piperidine ring can act as a base/nucleophile. Use a non-nucleophilic base (DIPEA or ) and a polar aprotic solvent.

Parameter	Condition	Reason
Solvent	DMF or DMAc	Promotes by solvating the cation, leaving the nucleophile "naked" and reactive.
Base	(Cesium Carbonate)	The "Cesium Effect" improves solubility in organic solvents and reactivity of phenols/carboxylic acids.
Temperature	50–70°C	Sufficient energy to overcome steric hindrance at the 3-position without causing elimination.

Step-by-Step:

• Dissolve the Nucleophile (e.g., 4-cyanophenol, 1.0 eq) in DMF (0.1 M).

• Add

  (2.0 eq) and stir for 30 mins at RT to generate the phenoxide anion.

• Add (3-Bromomethyl-piperidin-1-yl)-acetic acid ethyl ester (1.1 eq).

• Heat to 60°C for 4 hours.

• Validation: LC-MS should show mass shift corresponding to the loss of Br (-79/81 amu) and gain of the nucleophile.

Protocol B: Hydrolysis and Amide Coupling

Context: Once the "Warhead" side is attached (or if attaching the acid side first), the ethyl ester must be hydrolyzed to the free acid for amide coupling.

Caution: The Zwitterionic product (Free Acid + Tertiary Amine) is water-soluble. Standard extraction often fails.

• Hydrolysis:

  • Dissolve ester in THF:Water (1:1).

  • Add LiOH (2.0 eq). Stir at RT for 2 hours.

  • Workup (Critical): Do NOT extract. Acidify to pH 4–5 with 1M HCl. Lyophilize (freeze-dry) the crude mixture to obtain the solid amino-acid salt (mixed with LiCl). Use this crude solid directly in the coupling step to avoid loss of material.

• Amide Coupling (HATU Method):

  • Suspend the crude lyophilized acid in DMF.

  • Add DIPEA (4.0 eq) to neutralize the HCl salt and the carboxylic acid.

  • Add HATU (1.1 eq).[1] Stir for 5 mins (Activation).

  • Add the Amine Partner (1.0 eq).

  • Stir 2–12 hours. Purify via preparative HPLC (Reverse Phase).

Analytical Data & Troubleshooting

Expected NMR Signatures (Ethyl Ester Precursor)

• 4.15 ppm (q): Ethyl ester .
• 3.20 ppm (s): (The singlet is diagnostic for successful N-alkylation).
• 3.30–3.45 ppm (d): (The doublet confirms the presence of the bromomethyl group; shift from ~3.5 ppm in the alcohol).

Troubleshooting Table

Problem	Root Cause	Solution
Low Yield in Step 1	O-alkylation vs N-alkylation competition.	Ensure is anhydrous. Keep temperature at 60°C. O-alkylation is rare with bromoacetate but possible at high temps.
Product Solidifies/Gums	Quaternization (Self-reaction).	Store the bromide as the Hydrobromide salt or keep in solution at -20°C. Do not store neat free base at RT.
Triphenylphosphine Oxide in Product	Poor separation in Step 2.	Use a polymer-supported phosphine ( ) for the Appel reaction. Filtration removes the reagent.[2]

References

• BenchChem. (2025).[3][4][5] Application Notes and Protocols for the Synthesis of (4-Methylpiperidin-1-yl)acetic Acid Derivatives. Retrieved from

• National Institutes of Health (NIH). (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC. Retrieved from

• Mishra, S., et al. (2023).[2][6] Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Retrieved from

• Chem-Impex. (2024). (R)-(1-Boc-piperidin-3-yl)acetic acid Applications. Retrieved from

• Organic Chemistry Portal. (2023). Appel Reaction Protocols. Retrieved from

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Application Note & Protocol: Synthesis of (3-Bromomethyl-piperidin-1-yl)-acetic Acid Esters via Acid-Catalyzed Esterification

Abstract

This document provides a comprehensive guide for the esterification of (3-Bromomethyl-piperidin-1-yl)-acetic acid, a key intermediate in the synthesis of various pharmacologically active compounds. We detail a robust, scalable protocol based on the Fischer-Speier esterification method, which is both cost-effective and highly efficient for this class of N-substituted amino acid derivatives. The narrative delves into the mechanistic underpinnings of the reaction, critical safety protocols for handling brominated piperidine compounds, and systematic procedures for reaction work-up, purification, and characterization. This guide is intended for researchers, chemists, and process development professionals in the pharmaceutical and life sciences industries.

Introduction & Scientific Context

Piperidine scaffolds are privileged structures in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates.[1][2] Specifically, N-substituted piperidine acetic acids and their corresponding esters serve as versatile building blocks. The ester moiety can act as a prodrug to enhance bioavailability or as a reactive handle for further molecular elaboration. The presence of a bromomethyl group at the 3-position introduces a valuable electrophilic site for downstream functionalization, such as in the development of covalent inhibitors or targeted therapeutic agents.

The direct esterification of a carboxylic acid with an alcohol under acidic catalysis, known as the Fischer-Speier esterification, is a fundamental and widely-used transformation in organic synthesis.[3][4][5] Its operational simplicity and use of inexpensive reagents make it an attractive method. The reaction proceeds via an equilibrium process, and understanding the factors that drive it towards the product is critical for achieving high yields.[6] This protocol has been optimized to address the specific chemical nature of (3-Bromomethyl-piperidin-1-yl)-acetic acid, ensuring high conversion while maintaining the integrity of the sensitive bromomethyl group.

Reaction Mechanism: Fischer-Speier Esterification

The reaction proceeds through a nucleophilic acyl substitution mechanism. The acid catalyst plays a crucial role in activating the carboxylic acid carbonyl group toward attack by the weakly nucleophilic alcohol.

The key mechanistic steps are:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.[7]

• Nucleophilic Attack by Alcohol: A molecule of the alcohol attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, converting it into a good leaving group (water).

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.

• Deprotonation: The protonated ester is deprotonated by a weak base (like the alcohol solvent or water) to regenerate the acid catalyst and yield the final ester product.[3][6]

All steps in this mechanism are reversible. To drive the equilibrium towards the ester product, a large excess of the alcohol is typically used as the solvent, and in some setups, water is removed as it is formed.[6][8]

Caption: Mechanism of Fischer-Speier Esterification.

Safety & Handling

Working with brominated piperidine derivatives requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses or goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[9][10] All operations should be conducted inside a certified chemical fume hood to avoid inhalation of vapors.[11]

• Reagent Handling:

  • (3-Bromomethyl-piperidin-1-yl)-acetic acid: This compound is a potential alkylating agent and irritant. Avoid contact with skin and eyes.[9][12] In case of contact, wash the affected area immediately with copious amounts of water.[10]

  • Sulfuric Acid (H₂SO₄): Highly corrosive. Causes severe burns upon contact.[10] Add slowly and carefully to the alcohol solvent, as the dissolution is highly exothermic. Never add water to concentrated acid.

  • Solvents: Methanol and ethanol are flammable. Keep away from ignition sources.[11]

• Waste Disposal: All chemical waste must be disposed of according to institutional and local regulations.[10] Halogenated organic waste should be collected in a designated container.

Detailed Experimental Protocol

This protocol describes the synthesis of the methyl ester as a representative example. The procedure can be adapted for other simple alcohols like ethanol or propanol.

Materials & Reagents

Reagent	Grade	Supplier Example	CAS Number	Notes
(3-Bromomethyl-piperidin-1-yl)-acetic acid	≥95%	TCI, Sigma-Aldrich	Proprietary	Starting material.
Methanol (MeOH), anhydrous	ACS Grade, ≥99.8%	Fisher Scientific	67-56-1	Reagent and solvent. Use in large excess.
Sulfuric Acid (H₂SO₄), concentrated	ACS Grade, 95-98%	Sigma-Aldrich	7664-93-9	Catalyst.
Saturated Sodium Bicarbonate (NaHCO₃) solution	Lab Grade	-	-	For neutralization.
Dichloromethane (DCM)	ACS Grade	VWR	75-09-2	For extraction.
Anhydrous Magnesium Sulfate (MgSO₄)	Lab Grade	-	7487-88-9	Drying agent.
TLC Plates	Silica Gel 60 F₂₅₄	MilliporeSigma	-	For reaction monitoring.

Equipment

• Round-bottom flask (appropriate size for scale)

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

Step-by-Step Procedure

Reaction Setup & Execution

• Charging the Flask: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add (3-Bromomethyl-piperidin-1-yl)-acetic acid (e.g., 5.0 g, 1.0 equiv).

• Adding Solvent: Add anhydrous methanol (100 mL). Stir the mixture at room temperature until the solid is fully dissolved.

• Catalyst Addition: Cool the flask in an ice-water bath. While stirring, slowly add concentrated sulfuric acid (0.5 mL) dropwise. Causality Note: The slow addition of acid to the cooled alcohol is critical to safely manage the exothermic heat of dilution.

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (approx. 65°C for methanol) using a heating mantle.

• Reaction Monitoring: Allow the reaction to proceed for 4-6 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 10% Methanol in Dichloromethane). The ester product should have a higher Rf value than the starting carboxylic acid.

Work-up & Isolation 6. Cooling & Neutralization: Once the reaction is complete, cool the flask to room temperature. Slowly pour the reaction mixture into a beaker containing a stirred, saturated aqueous solution of sodium bicarbonate (200 mL). Causality Note: This step neutralizes the sulfuric acid catalyst and any unreacted carboxylic acid. Perform this step slowly to control the effervescence (CO₂ evolution). 7. Solvent Removal: Concentrate the neutralized mixture using a rotary evaporator to remove the bulk of the methanol. 8. Extraction: Transfer the remaining aqueous solution to a separatory funnel. Extract the product with dichloromethane (3 x 50 mL). Causality Note: The organic ester is more soluble in DCM than in the aqueous phase, allowing for its separation from inorganic salts. 9. Washing: Combine the organic layers and wash with brine (1 x 50 mL) to remove residual water. 10. Drying & Filtration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), then filter to remove the drying agent. 11. Final Concentration: Remove the solvent (DCM) from the filtrate using a rotary evaporator to yield the crude ester product.

Purification & Characterization

The crude product, often an oil or low-melting solid, can be purified by flash column chromatography on silica gel if necessary.

• Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Troubleshooting & Optimization

Problem	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient reaction time or catalyst amount. Water present in the system.	Extend reflux time and monitor by TLC. Add a small additional amount of H₂SO₄. Ensure anhydrous alcohol and dry glassware are used.
Low Yield	Inefficient extraction. Product loss during work-up. Reversible reaction.	Perform additional extractions (4-5 times). Ensure pH is basic (>8) before extraction. Use a Dean-Stark trap to remove water for difficult cases.[8]
Product Degradation	Reaction temperature too high or prolonged heating.	Reduce heating temperature slightly and monitor closely. Do not let the reaction run unnecessarily long after completion.
Side Product Formation	Intermolecular reactions or degradation of the bromomethyl group.	Ensure inert atmosphere if necessary. Use milder esterification methods (e.g., DCC/DMAP) if acid-catalyzed method proves problematic.[8][13]

References

• Apollo Scientific. (2022, May 16). 4-Bromo-N-methyl piperidine Safety Data Sheet. 9

• Sigma-Aldrich. (2025, September 23). Piperidine Safety Data Sheet. Link

• Wang, F., et al. (1995). Esterification of N-protected .alpha.-amino acids with alcohol/carbodiimide/4-(dimethylamino)pyridine. The Journal of Organic Chemistry. Link

• Fisher Scientific. (2025, December 24). 4-(Boc-aminomethyl)piperidine Safety Data Sheet. Link

• Yedage, S. L., & Bhanage, B. M. (2022). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. MDPI. Link

• Gao, Y., et al. (2018). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism. RSC Publishing. Link

• Tokyo Chemical Industry. (2025, March 6). 1-(4-Bromophenyl)piperidine Safety Data Sheet. Link

• Monsanto Company. (1987). Preparation of N-substituted amino acids. Google Patents. Link

• Sigma-Aldrich. (n.d.). Piperidine Material Safety Data Sheet. Link

• Liskamp, R. M. J. (2009). Synthesis of N-Alkyl Amino Acids. Monash University. Link

• Chemistry LibreTexts. (2024, March 17). Alpha Bromination of Carboxylic Acids. Link

• Goodrich, O. H. (2023). Investigations into N-Sulfinyl Imino Esters as Versatile Reagents for the Synthesis of N-Sulfinyl Compounds and Unnatural α-Amino Acid Derivatives. University of Nottingham. Link

• American Cyanamid. (1959). Preparation of bromo acids and esters. Google Patents. Link

• DSM N.V. (1998). Method for the esterification of amino acids and peptides. Google Patents. Link

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Link

• Fletcher, S. P., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Link

• Glisic, S., et al. (2018). Esterification of Aryl/Alkyl Acids Catalysed by N-bromosuccinimide under Mild Reaction Conditions. PMC. Link

• D'auria, M., et al. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. MDPI. Link

• Sridharan, V., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Link

• Organic Syntheses. (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine. Link

• D'auria, M., et al. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. MDPI. Link

• Chemistry Steps. (2021, November 18). Fischer Esterification. Link

• Pearson. (n.d.). Fischer Esterification Explained. Link

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Link

• Brunotte, L., et al. (2024). Synthesis of 3-substituted pyrrolidin-2-ones and 3-substituted piperidin-2-ones from esters. Arkat USA. Link

• Fletcher, S. P., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Link

• James Black Foundation Limited. (1997). Piperidine acetic acid derivatives and their use in the treatment of thrombotic disorders. Google Patents. Link

• Applera Corporation. (2005). Active esters of N-substituted piperazine acetic acids, including isotopically enriched versions thereof. Google Patents. Link

• ResearchGate. (2016, April 15). How to purify esterification product?. Link

• Royal Society of Chemistry. (n.d.). A Solvent-Reagent Selection Guide for Steglich-type Esterification of Carboxylic Acids - Supporting Information. Link

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Esterification of Aryl/Alkyl Acids Catalysed by N-bromosuccinimide under Mild Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 6. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 7. re.public.polimi.it [re.public.polimi.it]
• 8. researchgate.net [researchgate.net]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. fishersci.com [fishersci.com]
• 11. gustavus.edu [gustavus.edu]
• 12. tcichemicals.com [tcichemicals.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

Application Note: Strategic Deployment of (3-Bromomethyl-piperidin-1-yl)-acetic Acid in Constrained Peptidomimetics

Abstract & Core Value Proposition

(3-Bromomethyl-piperidin-1-yl)-acetic acid is a bifunctional heterocyclic building block designed for the synthesis of conformationally constrained peptidomimetics .[1] Unlike flexible linear linkers, the piperidine core introduces a defined steric template (chair conformation) that restricts the motional freedom of the attached peptide chain.

This application note details the use of this scaffold for two primary objectives:

• Peptide Macrocyclization: Utilizing the bromomethyl "warhead" to form stable thioether bridges with Cysteine residues (stapling).

• Fragment-Based Library Generation: Exploiting the electrophilic bromomethyl group for late-stage diversification via nucleophilic substitution (

  ).

Chemical Biology Profile

Structural Attributes[2][3][4][5]

• Piperidine Core: Mimics the

  -turn secondary structure often found in bioactive loops of proteins. The 1,3-substitution pattern forces the attached chains into specific vectors, reducing the entropic penalty of binding to a target.

• N-Acetic Acid Handle: Functions as a "Glycine surrogate," allowing standard amide coupling to the N-terminus of a peptide or the side chain of a Lysine/Ornithine.

• Bromomethyl Electrophile: A highly reactive primary alkyl halide positioned for site-specific reaction with nucleophiles (SH, NH, OH) under mild conditions.[1]

Mechanism of Action: The "Kinetic Trap"

When used as a macrocyclization linker, the piperidine ring pre-organizes the peptide backbone. Upon reaction with a downstream Cysteine, the formation of the thioether bond is accelerated due to the "effective molarity" created by the semi-rigid piperidine scaffold. This results in higher cyclization yields compared to flexible alkyl linkers.

Strategic Application 1: Peptide Macrocyclization (The "Staple")[1][6]

This protocol describes the "N-capping" strategy where the building block is attached to the N-terminus of a resin-bound peptide, followed by on-resin or solution-phase cyclization onto a Cysteine residue.[1]

Experimental Workflow Diagram

Figure 1: Workflow for N-terminal capping and subsequent macrocyclization onto a Cysteine thiol.

Detailed Protocol

Phase A: Solid Phase Coupling

Objective: Attach (3-Bromomethyl-piperidin-1-yl)-acetic acid to the N-terminus of the peptide.[1]

• Peptide Assembly: Synthesize the peptide sequence on Rink Amide resin using standard Fmoc-SPPS. Ensure a Cysteine (Trt) is positioned at the desired cyclization interval (typically

  or ).[1]

• Fmoc Removal: Remove the final Fmoc group using 20% Piperidine/DMF.[2] Wash resin

  with DMF.

• Activation:

  • Dissolve (3-Bromomethyl-piperidin-1-yl)-acetic acid (3.0 eq) in dry DMF.

  • Add HATU (2.9 eq) and DIPEA (6.0 eq).[1]

  • Note: Pre-activation time should be minimal (< 2 mins) to avoid side reactions with the bromide.

• Coupling: Add the activated mixture to the resin. Shake at room temperature for 1.5 hours.

  • QC Check: The Kaiser test may be inconclusive due to the tertiary amine product. Micro-cleavage and LC-MS validation is recommended.[1]

Phase B: Cyclization (Solution Phase Approach)

Objective: Form the thioether bridge. Note: On-resin cyclization is possible but solution phase allows for better control of dilution to prevent dimerization.[1]

• Cleavage: Treat resin with TFA/TIS/H2O (95:2.5:2.5) for 2 hours. This cleaves the peptide and removes the Trityl (Trt) protecting group from Cysteine, exposing the free thiol.

• Precipitation: Precipitate crude peptide in cold diethyl ether. Centrifuge and dry.

• Cyclization Reaction:

  • Dissolve the crude linear peptide in Ammonium Bicarbonate buffer (20 mM, pH 7.8 - 8.[1]0) containing 20% Acetonitrile.[1]

  • Critical Step: Maintain high dilution (0.5 – 1.0 mg/mL) to favor intramolecular cyclization over intermolecular dimerization.[1]

  • Monitor reaction by LC-MS (typically complete in 1–4 hours). The mass shift will be -80 Da (loss of HBr).[1]

• Purification: Acidify to pH 2 with TFA and purify via RP-HPLC.

Strategic Application 2: Fragment-Based Library Generation

The bromomethyl group serves as a versatile handle for creating libraries of 3-substituted piperidine peptidomimetics. This is ideal for exploring Structure-Activity Relationships (SAR) in the P3/P4 pockets of protease inhibitors.[1]

Reaction Logic Diagram

Figure 2: Divergent synthesis strategy for generating functionalized piperidine libraries.

Detailed Protocol: Aminolysis

• Setup: Dissolve (3-Bromomethyl-piperidin-1-yl)-acetic acid methyl ester (protect the COOH first) in DMF.

• Displacement: Add excess amine (HNR'R'') (3.0 eq) and

  (2.0 eq).

• Conditions: Heat to 60°C for 4–6 hours.

• Workup: Dilute with EtOAc, wash with water. The bromide is displaced by the amine.

• Hydrolysis: Saponify the methyl ester (LiOH, THF/H2O) to reveal the free acid for peptide coupling.

Quantitative Data Summary & Troubleshooting

Parameter	Recommended Value	Rationale
Coupling Reagents	HATU / DIPEA	Strong activation required for the tertiary amine acetic acid tail.[1]
Cyclization pH	7.8 – 8.0	Ensures Cysteine is nucleophilic ( ) without hydrolyzing the bromide prematurely.[1]
Dilution Factor	< 1 mg/mL	Prevents polymerization (intermolecular reaction).[1]
Solvent (Cyclization)	20-50% ACN/H2O	Solubilizes the hydrophobic piperidine/bromide motif.[1]

Troubleshooting Guide:

• Problem: Hydrolysis of Bromide to Alcohol (

  ).

  • Cause: pH too high (>9) or reaction time too long.[1]

  • Solution: buffer strictly at pH 8.0; monitor closely via LC-MS.[1]

• Problem: Dimerization (2M+ peak in MS).

  • Cause: Concentration too high.

  • Solution: Increase dilution volume by 2x. Dropwise addition of peptide to buffer.

References

• Design of Piperidine Peptidomimetics

  • Title: Facile synthesis of 3-amino substituted piperidines from L-glutamic acid.[1][3]

  • Source: CSIR-NIScPR / ResearchGate[1]

  • URL:[Link]

• Thiol-Based Macrocyclization Strategies

  • Title: Recent advances in peptide macrocyclization strategies.[4][5][6][7][8]

  • Source: Chemical Society Reviews (RSC)[1]

  • URL:[Link]

• Conformational Constraints in Drug Design

  • Title: Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties.

  • Source: PMC / NIH[1]

  • URL:[Link][1]

• Solid Phase Synthesis of Heterocycles

  • Title: Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies.[1][2]

  • Source: PMC / NIH[1]

  • URL:[Link][1]

Sources

• 1. CN103865964A - Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. On-resin peptide macrocyclization using thiol-ene click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 7. Recent advances in peptide macrocyclization strategies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS01066J [pubs.rsc.org]
• 8. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Functionalization Strategies for 3-Bromomethyl Piperidine Derivatives

Abstract

3-(Bromomethyl)piperidine is a bifunctional "Janus" scaffold widely utilized in medicinal chemistry for the synthesis of GPCR ligands, kinase inhibitors, and ion channel modulators. Its utility stems from the orthogonal reactivity of the secondary amine (nucleophile) and the primary alkyl bromide (electrophile). However, this dual reactivity presents a critical handling challenge: the risk of uncontrolled intermolecular self-alkylation (polymerization). This guide provides validated protocols for the stabilization, protection, and selective functionalization of 3-bromomethyl piperidine, ensuring high yields and reproducibility in drug discovery workflows.

Strategic Considerations & Reactivity Profile

The "Self-Immolation" Hazard

The core challenge in handling free-base 3-(bromomethyl)piperidine is its propensity for intermolecular

reactions. The secondary amine of one molecule can attack the bromomethyl group of another, leading to dimerization or oligomerization.

• Salt Forms: The commercially available hydrobromide salt (3-bromomethyl piperidine HBr) is stable because the protonated amine cannot act as a nucleophile.

• Free Base: Once neutralized, the free base has a half-life dependent on concentration. High concentrations favor polymerization.

Synthetic Workflow Strategy

To maximize yield and purity, a "Protect-Functionalize-Deprotect" strategy is recommended. Direct functionalization of the bromomethyl group without N-protection is possible only under high-dilution conditions or when the amine is pre-functionalized (e.g., N-alkylated derivatives).

Figure 1: Strategic workflow for functionalizing 3-bromomethyl piperidine. The red path indicates the risk of self-alkylation if the nitrogen is left unprotected.

Core Protocols

Protocol A: Safe N-Protection (Boc-Anhydride)

Objective: Convert the stable HBr salt to the N-Boc protected intermediate to mask the amine nucleophilicity.

Reagents:

• 3-(Bromomethyl)piperidine HBr (1.0 equiv)

• Di-tert-butyl dicarbonate (

  ) (1.1 equiv)

• Triethylamine (

  ) or DIPEA (2.5 equiv)

• Dichloromethane (DCM) (

  )

Procedure:

• Suspension: Suspend 3-(bromomethyl)piperidine HBr in DCM at

  under nitrogen.

• Base Addition: Add

  dropwise. The mixture will become homogeneous as the free base is liberated. Critical: Proceed immediately to the next step to avoid self-alkylation.

• Protection: Add a solution of

  in minimal DCM dropwise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours. Monitor by TLC (stain with Ninhydrin or

  ; the product is not UV active unless derivatized).

• Workup: Wash with 1M HCl (to remove excess base/amine), saturated

  , and brine. Dry over and concentrate.

• Outcome: Yields typically >90%. The product, tert-butyl 3-(bromomethyl)piperidine-1-carboxylate, is a stable oil/solid that can be stored.

Protocol B: Nucleophilic Substitution ( )

Objective: Functionalize the bromomethyl group with a heterocycle, phenol, or amine.

Reagents:

• N-Boc-3-(bromomethyl)piperidine (1.0 equiv)

• Nucleophile (e.g., Phenol, Indole, Secondary Amine) (1.2–1.5 equiv)

• Base:

  (for phenols/thiols) or (for weak N-nucleophiles) (2.0 equiv)

• Catalyst: NaI or TBAI (0.1 equiv) - Optional but recommended for faster kinetics (Finkelstein condition).

• Solvent: DMF or Acetonitrile (MeCN) (

  )

Procedure:

• Preparation: Dissolve the Nucleophile and Base in DMF/MeCN. Stir for 15 mins to ensure deprotonation (if applicable).

• Addition: Add N-Boc-3-(bromomethyl)piperidine (dissolved in minimal solvent).

• Reaction:

  • Reactive Nucleophiles (Thiols, Phenols): Stir at RT to

    for 4–6 hours.

  • Less Reactive Nucleophiles (Indoles, Amides): Heat to

    for 12–16 hours.

• Workup: Dilute with EtOAc, wash extensively with water (to remove DMF) and LiCl solution (optional, helps remove DMF). Dry and concentrate.

Data Table: Reaction Optimization Matrix

Nucleophile Type	Solvent	Base	Temp ( )	Additive	Typical Yield
Phenols	MeCN		60	-	85-95%
Thiols	DMF/EtOH		RT	-	>90%
Indoles/Imidazoles	DMF		80-100	TBAI (cat.)	70-85%
Secondary Amines	MeCN	DIPEA	60	NaI (cat.)	60-80%

Advanced Application: C-C Bond Formation

While

is standard, forming Carbon-Carbon bonds at the bromomethyl position allows for scaffold extension.

Protocol C: Malonate Alkylation

Objective: Install a carboxylic acid precursor.

• Enolate Formation: Treat Diethyl malonate (1.5 equiv) with NaH (1.5 equiv) in dry THF at

  until gas evolution ceases.

• Alkylation: Add N-Boc-3-(bromomethyl)piperidine (1.0 equiv) dropwise.

• Reflux: Heat to reflux (

  ) for 16 hours.

• Note: The primary bromide is sterically accessible enough for this reaction, unlike the secondary ring carbons.

Troubleshooting & Critical Parameters

"Stalled" Reactions

If conversion is low (<50%) after 24 hours:

• Solvent Switch: Move from MeCN to DMF or DMSO to increase the dielectric constant, stabilizing the transition state.

• Finkelstein Modification: Add 10-20 mol% Sodium Iodide (NaI). This converts the alkyl bromide to a more reactive alkyl iodide in situ.

• Temperature: Increase in

  increments. Do not exceed with Boc protection to avoid thermal deprotection.

Handling the Free Base (If Protection is NOT desired)

If you must react the amine and bromide simultaneously (e.g., polymerization or dimerization is the goal), or if you are N-alkylating first:

• Keep it Cold: Maintain the free base at

  .

• High Dilution: Use high dilution (

  ) to favor intramolecular reaction (if applicable) or reaction with external electrophiles over intermolecular polymerization.

Figure 2: Kinetic competition between polymerization (Path A) and desired functionalization (Path B).

References

• Chorell, E., et al. (2012). Synthesis and application of a bromomethyl substituted scaffold to be used for efficient optimization of anti-virulence activity. European Journal of Medicinal Chemistry / PMC. Retrieved from [Link]

• James, T., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers. Royal Society of Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 3-(Bromomethyl)piperidine Compound Summary. National Library of Medicine. Retrieved from [Link]

Application Note: Solid-Phase Strategies for (3-Bromomethyl-piperidin-1-yl)-acetic acid

A Versatile Bifunctional Scaffold for Peptidomimetics and Diversity-Oriented Synthesis[1][2][3][4]

Executive Summary

(3-Bromomethyl-piperidin-1-yl)-acetic acid represents a high-value "dual-anchor" building block for Solid-Phase Organic Synthesis (SPOS) and Peptide Synthesis (SPPS).[1][2] Its structural architecture features a carboxylic acid (for resin attachment or peptide coupling) and a bromomethyl electrophile (for divergent nucleophilic substitution).[1][2]

This guide details the application of this scaffold in generating heterocyclic combinatorial libraries and macrocyclic peptidomimetics .[2] By leveraging the orthogonal reactivity of the acid and alkyl bromide, researchers can rapidly access diverse chemical space around the pharmacologically privileged piperidine core.[3]

Strategic Rationale & Chemistry

The utility of (3-Bromomethyl-piperidin-1-yl)-acetic acid relies on its ability to serve as a branching point in solid-phase protocols.[1][2]

• The Anchor (Carboxylic Acid): The

  -acetic acid moiety allows for standard amide coupling to Rink Amide or Wang resins. This creates a stable linkage that positions the piperidine ring away from the polymer matrix, reducing steric interference during subsequent steps.[3]

• The Diversity Handle (Bromomethyl): The primary alkyl bromide at position 3 is highly susceptible to ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  displacement.[3] Unlike aryl halides which require transition metal catalysis (Buchwald-Hartwig), this aliphatic bromide reacts with amines, thiols, and azides under mild basic conditions, making it ideal for high-throughput parallel synthesis.[3]

Key Chemical Advantages

Feature	Benefit in SPOS
Primary Alkyl Halide	Enables facile ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted"> reactions without metal catalysts (Green Chemistry).[2]
Tertiary Amine Core	The piperidine nitrogen is already alkylated, preventing over-alkylation side reactions common with secondary amines.[3]
Richness	Increases the three-dimensionality (Fsp3) of the library, improving solubility and "drug-likeness" compared to flat aromatic scaffolds.

Core Application Workflows

Workflow A: Combinatorial Library Generation (Divergent Synthesis)

In this approach, the scaffold is immobilized, and the bromide is displaced by a library of nucleophiles (amines or thiols).[1][3]

• Immobilization: Coupling of the acid to Rink Amide resin.[2][3]

• Diversification: Displacement of the bromide with primary/secondary amines or thiols.[2][3]

• Cleavage: Release of the functionalized piperidine-amide.

Workflow B: Macrocyclization (Peptide Stapling)

This molecule can act as an N-terminal "cap" that cyclizes onto a side chain (e.g., Cysteine) to form a macrocycle.[1]

• Peptide Assembly: Standard SPPS of a sequence containing a Cysteine.

• N-Capping: Coupling of (3-Bromomethyl-piperidin-1-yl)-acetic acid to the N-terminus.[2]

• Cyclization: Intramolecular attack of the Cysteine thiol onto the bromomethyl group (Thioether formation).[2][3]

Visualized Workflows (Graphviz)[1][2]

Figure 1: Divergent synthesis pathways utilizing the bromomethyl-piperidine scaffold for library generation (Path A) and macrocyclization (Path B).[1]

Detailed Experimental Protocols

Protocol A: Scaffold Loading (Coupling to Resin)

Standard Fmoc-chemistry conditions are compatible.[1][2] The acid moiety is robust.[3]

Reagents:

• Resin: Rink Amide MBHA (0.5 – 0.7 mmol/g loading).[1][2]

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).[1]

• Base: DIPEA (N,N-Diisopropylethylamine).[1][2][3]

• Solvent: DMF (Anhydrous).[1][2]

Step-by-Step:

• Swelling: Swell 100 mg of resin in DCM (30 min) then DMF (30 min).

• Fmoc Deprotection: Treat resin with 20% Piperidine/DMF (2 x 10 min).[1][2] Wash with DMF (5x), DCM (3x), DMF (3x).[1][3]

• Activation: In a vial, dissolve (3-Bromomethyl-piperidin-1-yl)-acetic acid (3.0 equiv relative to resin loading) and HATU (2.9 equiv) in minimal DMF. Add DIPEA (6.0 equiv).[1][2]

  • Note: Pre-activate for only 30-60 seconds to minimize racemization, although the acetic acid linker is achiral, the C3 center is chiral.

• Coupling: Add the activated solution to the resin.[2][3] Shake at Room Temperature (RT) for 2 hours.

• QC (Kaiser Test): Perform a Kaiser ninhydrin test. A negative result (yellow/colorless beads) indicates successful capping of the resin amines.[2]

• Wash: DMF (5x), DCM (5x).

Protocol B: Nucleophilic Displacement ( )

This step introduces chemical diversity.[1][2] Conditions are optimized to prevent elimination.

Reagents:

• Nucleophile: Primary amine, secondary amine, or thiol (5.0 – 10.0 equiv).[1][3]

• Solvent: DMSO (Dimethyl sulfoxide) is preferred for ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  rates, though DMF is acceptable.[2][3]

• Base: DIPEA (only if using amine salts or thiols).[1][2]

Step-by-Step:

• Preparation: Suspend the resin-bound bromide (from Protocol A) in DMSO.

• Addition: Add the amine nucleophile (10 equiv).

  • Critical: If using a volatile amine, use a sealed vessel.[1][2][3]

  • For Thiols: Add Thiol (10 equiv) and DIPEA (10 equiv) to generate the thiolate in situ.[1]

• Reaction: Shake at 50°C for 6–12 hours .

  • Optimization: While primary bromides react at RT, the polymer matrix can slow diffusion.[3] Moderate heating ensures completion.[2][3] Avoid temperatures >80°C to prevent degradation of the resin linker.[2]

• Wash: DMF (5x), MeOH (3x), DCM (3x).

• Validation: Cleave a small aliquot (Protocol C) and analyze by LC-MS. The mass shift should correspond to ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  .

Protocol C: Cleavage and Isolation

Reagent: TFA Cocktail (95% TFA, 2.5% TIS, 2.5% ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

).[3]

Step-by-Step:

• Add TFA cocktail to the dry resin.[2][3] Shake for 2 hours at RT.

• Filter the resin and collect the filtrate.[2][3]

• Precipitate the product by adding cold Diethyl Ether (

  ).[2][3]

• Centrifuge, decant, and dry the pellet.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Incomplete Coupling (Positive Kaiser)	Steric hindrance or wet solvents.[1][2]	Double couple using HATU/HOAt.[2][3] Ensure DMF is anhydrous.[2][3]
Elimination Product (Alkene formation)	Basicity of nucleophile too high; Temp too high.[1][2]	Use less basic amines. Lower reaction temp to RT and extend time to 24h.
No Reaction in ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">	Steric bulk of nucleophile.[2]	Switch solvent to NMP or DMSO (better swelling/polarity).[2] Increase equivalents to 20x.
Oxidation of Thioethers	Air exposure during cleavage.[2][3]	Ensure TIS (Triisopropylsilane) or DTT is present in the cleavage cocktail.[2]

References

• Solid-Phase Synthesis of Heterocycles

  • Marzinzik, A. L., & Felder, E. R. (1998).[1][3] "Solid-Support Synthesis of Highly Functionalized Pyrazoles and Isoxazoles; Scaffolds for Molecular Diversity." Tetrahedron Letters, 39(16), 2447-2450.[1][3] Link

• Nucleophilic Displacement on Resin

  • Zuckermann, R. N., et al. (1992).[1][3] "Efficient Method for the Preparation of Peptoids [Oligo(N-substituted glycines)] by Submonomer Solid-Phase Synthesis." Journal of the American Chemical Society, 114(26), 10646-10647.[1][3] Link

  • Note: Establishes the precedence for displacing halides on resin with amines.

• Macrocyclization Strategies

  • Hargittai, B., & Barany, G. (1999).[1][3] "Preparation of Cyclic Peptides." In Synthesis of Peptides and Peptidomimetics, Workbench Edition. Link

• Piperidine Scaffolds in Drug Discovery

  • Watson, P. S., Jiang, B., & Scott, B. (2000).[1][3] "A Diastereoselective Synthesis of 2,4,6-Trisubstituted Piperidines on Solid Support." Organic Letters, 2(23), 3679-3681.[1][3] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. piperidin-1-yl-acetic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. peptide.com [peptide.com]

Application Notes and Protocols: A Guide to the Scale-up Synthesis of (3-Bromomethyl-piperidin-1-yl)-acetic Acid Derivatives

Introduction: The Significance of Piperidine Scaffolds in Modern Drug Discovery

The piperidine ring is a cornerstone of medicinal chemistry, recognized as one of the most prevalent nitrogen-containing heterocyclic scaffolds in pharmaceuticals.[1][2] Its derivatives are integral to the structure of numerous drugs across various therapeutic areas, including oncology, inflammation, and central nervous system disorders.[2] The specific class of (3-Bromomethyl-piperidin-1-yl)-acetic acid derivatives represents a critical building block for creating more complex molecules with tailored pharmacological activities. The presence of both a reactive bromomethyl group and a carboxylic acid moiety provides two distinct points for further chemical modification, enabling the exploration of vast chemical space in drug discovery programs.[3]

This document provides a comprehensive guide for the scale-up synthesis of these valuable derivatives, moving from laboratory-scale procedures to larger, more industrially relevant quantities. We will delve into the underlying chemical principles, provide a detailed and validated protocol, and address the critical safety and analytical considerations necessary for successful and reproducible synthesis.

Synthetic Strategy: A Two-Step Approach to the Target Molecule

The synthesis of (3-Bromomethyl-piperidin-1-yl)-acetic acid derivatives is most effectively achieved through a two-step process. This strategy involves the initial N-alkylation of a suitable piperidine precursor followed by the introduction of the bromomethyl group. This approach allows for precise control over the substitution pattern and minimizes the formation of undesirable byproducts.

Diagram of the Synthetic Workflow

Caption: A two-step synthetic route to the target compound.

Part 1: Synthesis of the Key Intermediate - 3-(Bromomethyl)piperidine

The initial and most critical phase of this synthesis is the preparation of the 3-(bromomethyl)piperidine intermediate. This is typically achieved from a commercially available starting material, such as 3-piperidinemethanol, which requires protection of the secondary amine, followed by bromination and subsequent deprotection.

Step 1.1: Protection of the Piperidine Nitrogen

To prevent unwanted side reactions at the nitrogen atom during the bromination step, it is essential to first protect it. The tert-butoxycarbonyl (Boc) group is an ideal choice for this purpose due to its stability under the conditions of the subsequent reaction and its straightforward removal under acidic conditions.[4]

Step 1.2: Bromination of the Hydroxymethyl Group

The conversion of the hydroxymethyl group to a bromomethyl group can be accomplished using various brominating agents. Phosphorus tribromide (PBr₃) or a combination of carbon tetrabromide (CBr₄) and triphenylphosphine (PPh₃) are commonly employed for this transformation. The choice of reagent may depend on the scale of the reaction and the desired purity of the product.

Step 1.3: Deprotection to Yield the Intermediate

The final step in preparing the intermediate is the removal of the Boc protecting group. This is typically achieved by treating the N-Boc-3-(bromomethyl)piperidine with a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), in a suitable solvent.

Part 2: N-Alkylation to Form the Final Product

With the 3-(bromomethyl)piperidine intermediate in hand, the next stage involves its N-alkylation with an acetic acid derivative. This is a nucleophilic substitution reaction where the piperidine nitrogen acts as the nucleophile.

Step 2.1: N-Alkylation with Ethyl Bromoacetate

The N-alkylation is typically carried out using ethyl bromoacetate in the presence of a base to neutralize the hydrobromic acid that is formed as a byproduct.[5] Common bases for this reaction include potassium carbonate (K₂CO₃) or triethylamine (Et₃N). The choice of solvent is also important, with polar aprotic solvents like dimethylformamide (DMF) or acetonitrile often being preferred.[5]

Step 2.2: Hydrolysis of the Ester

The final step in the synthesis is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. This is typically achieved by treating the ester with a base, such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH), in a mixture of water and an organic solvent like tetrahydrofuran (THF) or methanol.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-Boc-3-(bromomethyl)piperidine

• To a solution of N-Boc-3-piperidinemethanol (1 equivalent) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, add triphenylphosphine (1.5 equivalents).

• Slowly add a solution of carbon tetrabromide (1.5 equivalents) in DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with DCM.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Synthesis of 3-(Bromomethyl)piperidine

• Dissolve N-Boc-3-(bromomethyl)piperidine (1 equivalent) in a solution of 4M HCl in dioxane.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the deprotection by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure to obtain the hydrochloride salt of the product.

• The salt can be used directly in the next step or neutralized with a base to obtain the free amine.

Protocol 3: Scale-up Synthesis of Ethyl (3-(bromomethyl)piperidin-1-yl)acetate

• To a stirred solution of 3-(bromomethyl)piperidine hydrochloride (1 equivalent) and potassium carbonate (3 equivalents) in anhydrous DMF, add ethyl bromoacetate (1.2 equivalents) dropwise at room temperature.

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours.

• Monitor the reaction by TLC or HPLC.

• After completion, cool the reaction to room temperature, and pour it into ice-water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• The crude product can be purified by column chromatography if necessary.

Protocol 4: Hydrolysis to (3-Bromomethyl-piperidin-1-yl)-acetic acid

• Dissolve the ethyl (3-(bromomethyl)piperidin-1-yl)acetate (1 equivalent) in a mixture of THF and water.

• Add lithium hydroxide (2-3 equivalents) and stir the mixture at room temperature for 2-4 hours.

• Monitor the hydrolysis by TLC or HPLC.

• Upon completion, acidify the reaction mixture to pH 3-4 with 1N HCl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the final product.

Data Presentation: Summary of Reaction Parameters

Step	Key Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Boc Protection	Di-tert-butyl dicarbonate, Triethylamine	Dichloromethane	0 to RT	6	>95
Bromination	CBr₄, PPh₃	Dichloromethane	0 to RT	12-16	70-85
Boc Deprotection	4M HCl in Dioxane	Dioxane	RT	2-4	>95
N-Alkylation	Ethyl bromoacetate, K₂CO₃	DMF	60-70	4-6	80-90
Hydrolysis	LiOH	THF/Water	RT	2-4	>90

Scientific Integrity & Logic: Rationale Behind Experimental Choices

The choice of a Boc protecting group is deliberate; its steric bulk prevents over-alkylation at the nitrogen, and its lability under mild acidic conditions ensures a clean deprotection without affecting other functional groups. For the bromination step, the Appel reaction (CBr₄/PPh₃) is often preferred for its mild conditions and high yields, which are critical for scale-up.

In the N-alkylation step, the use of a carbonate base is advantageous as it is inexpensive and easily removed during workup.[5] DMF is an excellent solvent for this step due to its high polarity, which facilitates the SN2 reaction. Finally, lithium hydroxide is a superior choice for ester hydrolysis as it can be performed at room temperature, minimizing potential side reactions.

Analytical Characterization and Quality Control

To ensure the identity and purity of the synthesized compounds, a suite of analytical techniques should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the intermediates and the final product.

• Mass Spectrometry (MS): Provides information on the molecular weight of the compounds, confirming their identity.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final product and to monitor the progress of the reactions.[6][7][8] A typical HPLC method would involve a C18 reverse-phase column with a gradient elution of acetonitrile and water containing a small amount of trifluoroacetic acid (TFA).[6]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Can be used to identify the presence of key functional groups, such as the carbonyl group of the carboxylic acid.

Safety Considerations

Handling the reagents and intermediates in this synthesis requires strict adherence to safety protocols.

• Brominating agents like PBr₃ and CBr₄ are corrosive and toxic. They should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Piperidine and its derivatives can be toxic and corrosive.[9][10][11] Avoid inhalation of vapors and skin contact.

• Solvents such as DCM and DMF have known health risks. Use in a well-ventilated area and with appropriate PPE.

• Exothermic reactions: The N-alkylation and hydrolysis steps can be exothermic. It is crucial to control the rate of addition of reagents and to have adequate cooling available, especially during scale-up.

Conclusion

The scale-up synthesis of (3-Bromomethyl-piperidin-1-yl)-acetic acid derivatives is a manageable process when a well-defined, stepwise approach is taken. By carefully selecting protecting groups, reagents, and reaction conditions, high yields of the desired product can be achieved. Rigorous analytical characterization and strict adherence to safety protocols are paramount to ensure a successful and reproducible synthesis on a larger scale. This guide provides a solid foundation for researchers and drug development professionals to produce these valuable building blocks for the advancement of pharmaceutical research.

References

• O'Hagan, D. (2000). Piperidine and pyrrolidine alkaloids.
• Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry A, 7(2), 163-189.
• Singh, R., et al. (2020). Synthesis and Evaluation of Antimicrobial Activities of New Piperidine Derivatives. Biointerface Research in Applied Chemistry, 10(4), 5933-5938.
• Zafar, S., et al. (2019). Synthesis, Characterization and Antimicrobial Activity of Piperidine Derivatives. Journal of the Chemical Society of Pakistan, 41(2), 363-368.
• Kuna, E., et al. (2022). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. European Journal of Medicinal Chemistry, 243, 114757.
• PubChem. (n.d.). tert-Butyl 4-(bromomethyl)piperidine-1-carboxylate. National Center for Biotechnology Information.
• De Mey, E., et al. (2015). Application of ASE followed by HPLC for the Determination of Piperidine and Piperine in Selected Spices.
• O'Brien, P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 13(11), 1357-1364.
• MilliporeSigma. (2024).
• CPAchem. (2022).
• LabAlley. (n.d.).
• SIELC Technologies. (n.d.). Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column.
• Fletcher, S. P., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(26), 14221–14226.
• ResearchGate. (2017).
• BenchChem. (2025). Application Notes & Protocols: HPLC-UV Analysis of Piperidine-Containing Compounds.
• Technology Networks. (2024).
• da Silva, P. B., et al. (2018). Analytical method by liquid chromatography to assay piperine associated in nanoemulsions. Drug Analytical Research, 2(1), 1-7.
• Onai, T., et al. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Chemistry – An Asian Journal, e202500854.
• Atobe, S., et al. (2022). Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. Beilstein Journal of Organic Chemistry, 18, 364-370.
• International Labour Organiz
• Douglas, C. J., et al. (2018). Selective endo-Cyclic α‑Functionalization of Saturated N‑Alkyl Piperidines. Journal of the American Chemical Society, 140(42), 13648–13653.
• Song, Q., et al. (2022). One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines. Molecules, 27(15), 4698.
• A2B Chem. (n.d.). (R)-N-Boc-3-(bromomethyl)piperidine.
• National Center for Biotechnology Information. (2022). Scheme 3, Synthesis of the piperidine modification analogs. Probe Reports from the NIH Molecular Libraries Program.
• Kumar, R., & Singh, B. (2021). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry, 60B(7), 1018-1023.
• Google Patents. (n.d.).
• Google Patents. (n.d.). CN116462627A - A kind of preparation method of 3-bromopiperidine-2,6-dione.
• Douglas, C. J., et al. (2018).

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajchem-a.com [ajchem-a.com]
• 3. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. cpachem.com [cpachem.com]
• 10. peptide.com [peptide.com]
• 11. ICSC 0317 - PIPERIDINE [chemicalsafety.ilo.org]

Technical Notes & Optimization

Technical Support Center: Stability of (3-Bromomethyl-piperidin-1-yl)-acetic acid in Solution

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for (3-Bromomethyl-piperidin-1-yl)-acetic acid. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical guidance on the stability of this compound in solution. Understanding its stability profile is critical for ensuring experimental reproducibility, data integrity, and the overall success of your research endeavors.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and stability of (3-Bromomethyl-piperidin-1-yl)-acetic acid.

Q1: What are the primary chemical stability concerns for (3-Bromomethyl-piperidin-1-yl)-acetic acid in solution?

A1: The structure of (3-Bromomethyl-piperidin-1-yl)-acetic acid contains two key features that dictate its stability: the piperidine ring and the bromomethyl group. The primary concern is the reactivity of the alkyl bromide moiety. This group is susceptible to nucleophilic substitution reactions, principally hydrolysis, which replaces the bromine atom with a hydroxyl group.[1][2][3] A secondary concern, common with piperidine derivatives, is the potential for intramolecular cyclization, where the nucleophilic piperidine nitrogen attacks the electrophilic carbon of the bromomethyl group.[4][5][6] Finally, the tertiary amine of the piperidine ring can be susceptible to oxidation.[7][8]

Q2: How does the pH of the solution impact the stability of the compound?

A2: The pH is a critical factor governing the degradation rate and pathway.

• Acidic Conditions (pH < 4): The piperidine nitrogen is protonated, forming a piperidinium salt. This significantly reduces its nucleophilicity, thereby inhibiting intramolecular cyclization pathways. However, acidic conditions can still facilitate the hydrolysis of the C-Br bond, although likely at a slower rate than under basic conditions.

• Neutral Conditions (pH ~ 6-7.5): In this range, a balance exists. The piperidine nitrogen is largely deprotonated and nucleophilic, while water acts as a nucleophile. Both hydrolysis of the bromomethyl group and potential intramolecular reactions can occur.

• Basic Conditions (pH > 8): The presence of hydroxide ions (OH-), a strong nucleophile, will significantly accelerate the rate of hydrolysis of the C-Br bond.[1][2] The deprotonated piperidine nitrogen is also highly nucleophilic, increasing the likelihood of intramolecular side reactions.

Q3: What are the likely degradation products I should look for?

A3: Based on the primary degradation pathways, the two most probable degradation products are:

• (3-Hydroxymethyl-piperidin-1-yl)-acetic acid: Formed via hydrolysis of the carbon-bromine bond. This product is more polar than the parent compound.

• Bicyclic Quaternary Ammonium Salt: Formed via an intramolecular S_N2 reaction where the piperidine nitrogen attacks the bromomethyl carbon. This results in a fused ring system with a permanent positive charge.

Q4: What are the recommended storage conditions for solutions of (3-Bromomethyl-piperidin-1-yl)-acetic acid?

A4: To maximize stability, solutions should be prepared fresh whenever possible. For short-term storage (24-72 hours), we recommend the following:

• Temperature: Store at 2-8°C to slow the rate of all chemical reactions.[9]

• pH: Buffer the solution to a slightly acidic pH (e.g., pH 4-5) to minimize both base-catalyzed hydrolysis and intramolecular reactions involving the deprotonated piperidine nitrogen.

• Protection from Light: Store in amber vials or protect from light to prevent potential photolytic degradation, a general precaution for complex organic molecules.[9]

• Inert Atmosphere: For long-term storage, consider degassing the solvent and storing under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.

Troubleshooting Guide: Common Experimental Issues

This guide provides a structured approach to resolving common issues encountered during experimentation.

Problem Observed	Probable Cause(s)	Recommended Solution(s)
Appearance of new, more polar peaks in HPLC/LC-MS analysis over time.	Hydrolysis: The bromomethyl group is likely being hydrolyzed to a hydroxymethyl group, increasing the compound's polarity.	1. Confirm Identity: Perform a forced degradation study (see Protocol 1) under basic conditions to intentionally generate the hydrolytic product and confirm its retention time. 2. Mitigate: Prepare solutions fresh. If storage is necessary, use a slightly acidic buffer (pH 4-5) and store at 2-8°C.[9]
Loss of parent compound concentration in stock solutions.	1. Degradation: The compound is degrading via hydrolysis or other pathways. 2. Adsorption: The compound may be adsorbing to the surface of the storage vessel (e.g., glass or plastic).	1. Perform Stability Check: Analyze the solution immediately after preparation and then at set time points (e.g., 4, 8, 24 hours) to quantify the rate of loss. 2. Adjust Storage: Implement the recommended storage conditions (refrigerated, acidic pH, protection from light). 3. Use Silanized Vials: If adsorption is suspected, use low-adsorption or silanized glass vials.
Inconsistent results between experimental replicates.	Variable Degradation: Inconsistent solution handling (e.g., different preparation times, storage temperatures, or pH) is leading to varying levels of degradation between experiments.	1. Standardize Protocol: Create a strict, standardized protocol for solution preparation, handling, and storage. Ensure all users adhere to it. 2. Use Fresh Solutions: For the most sensitive assays, insist on using solutions prepared immediately before the experiment.
Formation of an unexpected, less polar product observed under specific conditions.	Intramolecular Cyclization: An intramolecular reaction could lead to a bicyclic product, which may have different chromatographic behavior.	1. Characterize Product: Use high-resolution mass spectrometry (HRMS) and NMR if possible to identify the structure of the unknown peak. 2. pH Control: This is often pH-dependent. Maintain a pH where the piperidine nitrogen is protonated (pH < 4) to disfavor this pathway.

Key Degradation Pathways

The stability of (3-Bromomethyl-piperidin-1-yl)-acetic acid is primarily governed by two competing pathways originating from the reactive bromomethyl group.

Caption: Primary degradation pathways for the topic compound.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential for identifying potential degradants and understanding the compound's liabilities.[10][11]

Objective: To intentionally degrade the compound under various stress conditions to identify degradation products and establish a stability-indicating analytical method.

Materials:

• (3-Bromomethyl-piperidin-1-yl)-acetic acid

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Validated HPLC or LC-MS system with a C18 column

Workflow:

Caption: Workflow for a forced degradation study.

Step-by-Step Procedure:

• Stock Solution: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent mixture (e.g., 50:50 acetonitrile:water).

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature.

• Thermal Degradation: Incubate 1 mL of stock solution mixed with 1 mL of water at 60°C.

• Control: Keep 1 mL of stock solution mixed with 1 mL of water at room temperature, protected from light.

• Sampling: Withdraw aliquots from each condition at specified time points (e.g., 0, 2, 8, 24 hours).

• Analysis: Neutralize the acid and base samples before injection. Analyze all samples using a stability-indicating HPLC/LC-MS method. Compare the chromatograms of stressed samples to the control to identify and quantify degradation products.

Protocol 2: Recommended HPLC Method for Stability Analysis

This method can be used as a starting point for monitoring the stability of (3-Bromomethyl-piperidin-1-yl)-acetic acid.

Parameter	Recommendation
Column	C18 Reverse-Phase, 100 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, re-equilibrate.
Flow Rate	0.4 mL/min
Column Temperature	35°C
Injection Volume	5 µL
Detection	UV at 210 nm and/or Mass Spectrometry (ESI+)

Rationale: The C18 column provides good retention for this moderately polar compound. The formic acid in the mobile phase helps to produce sharp peak shapes and is compatible with mass spectrometry.[12] A gradient elution is necessary to separate the parent compound from its more polar degradation products. LC-MS is the preferred analytical technique as it provides both retention time and mass information, aiding in the identification of unknown peaks.[13]

References

• Vertex AI Search. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• Prévost, N., & Shipman, M. (2001). Intramolecular Radical Rearrangement Reactions of 2-Methyleneaziridines: Application to the Synthesis of Substituted Piperidines, Decahydroquinolines, and Octahydroindolizines. Organic Letters.
• ResearchGate. (n.d.). Intramolecular Cyclization of Grignard or Blaise Intermediates for the Synthesis of a Chiral Piperidine-2,4-dione Derived from (R)-(‒)-Phenylglycinol.
• BenchChem. (n.d.). Stability issues of 1,4-Diacetylpiperidine under different conditions.
• ResearchGate. (n.d.). Results of forced degradation studies.
• Doc Brown's Chemistry. (n.d.). Mechanism of sodium hydroxide hydrolysis of haloalkanes.
• Biosynce. (2025, July 29). Under what conditions does piperidine decompose?.
• Garg, A., et al. (2010). Forced degradation of fentanyl: identification and analysis of impurities and degradants. Journal of Pharmaceutical and Biomedical Analysis.
• Chemguide. (n.d.). Learning outcome 10.3(a) - The reactions with water and hydroxide ions.
• Gauth. (n.d.). Solved: A student hydrolyses a chloroalkane, RCl, a bromoalkane, RBr, and an iodoalkane, RI.
• Biosynce. (2025, June 17). What are the storage stability of Piperidine Series compounds over time?.
• Hilaris Publisher. (2011, April 17). Recent Trends in Analytical Techniques for the Development of Pharmaceutical Drugs.
• Alternative Therapies In Health And Medicine. (n.d.). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant.

Sources

• 1. mechanism of sodium hydroxide hydrolysis of haloalkanes halogenoalkanes reaction progress profile transition state activated complex reactivity trend of carbon-halogen bond alkyl halides advanced A level organic chemistry revision notes [docbrown.info]
• 2. chemguideforcie.co.uk [chemguideforcie.co.uk]
• 3. gauthmath.com [gauthmath.com]
• 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. biosynce.com [biosynce.com]
• 8. Forced degradation of fentanyl: identification and analysis of impurities and degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What are the storage stability of Piperidine Series compounds over time? - Blog [btcpharmtech.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. alternative-therapies.com [alternative-therapies.com]
• 13. hilarispublisher.com [hilarispublisher.com]

Technical Guide: Stabilization &amp; Handling of (3-Bromomethyl-piperidin-1-yl)-acetic acid

This technical guide addresses the stability and handling of (3-Bromomethyl-piperidin-1-yl)-acetic acid . As a bifunctional building block containing both a nucleophilic amine (masked by the acetic acid tail but accessible) and an electrophilic alkyl bromide, this molecule presents specific stability challenges—primarily intramolecular cyclization and hydrolytic degradation .

[1]

Executive Summary: The "Golden Rules"

For researchers handling this compound, adherence to these three rules is non-negotiable for maintaining purity >95%:

Parameter	Critical Directive	Scientific Rationale
State	Store as HCl or HBr Salt	Protonation of the piperidine nitrogen ( ) prevents the lone pair from attacking the bromomethyl group (Autoinhibition).[1]
Temperature	-20°C (Desiccated)	Arrhenius suppression of hydrolysis; moisture exclusion prevents direct displacement of bromide.
Solvent	Avoid DMSO/MeOH for storage	DMSO enhances nucleophilicity of impurities; Methanol can act as a nucleophile ( solvolysis) forming the methyl ether.

The Instability Mechanism: Why It Degrades

Understanding the degradation pathway is essential for troubleshooting. This molecule suffers from "Neighboring Group Participation" (NGP). The piperidine nitrogen is positioned

(gamma) to the electrophilic carbon of the bromomethyl group.

The Degradation Pathways

• Pathway A (Dominant in Free Base): Intramolecular Nucleophilic Substitution. The nitrogen lone pair attacks the exocyclic methylene, ejecting bromide. This forms a strained 1-azabicyclo[3.1.1]heptane (azetidinium) system.

• Pathway B (Dominant in Aqueous Base): Direct Hydrolysis. Hydroxide ions displace the bromide to form the alcohol.

• Pathway C (Concentration Dependent): Intermolecular polymerization (linear alkylation).

Visualization of Degradation

The following diagram illustrates the competing pathways. Note that the Azetidinium species is a "dead end" for most synthetic applications as it alters the core scaffold.

Storage & Handling Protocols

Salt Formation (The Stabilizing Anchor)

Never store the free base or zwitterion for >24 hours. You must convert it to a salt to "lock" the nitrogen lone pair.

Protocol: HCl Salt Formation

• Dissolution: Dissolve the crude free base in anhydrous Dichloromethane (DCM) or Diethyl Ether (

  ).

• Acidification: Dropwise add 1.05 equivalents of 4M HCl in Dioxane or anhydrous

  .

  • Why: Aqueous HCl introduces water, risking hydrolysis. Anhydrous acids precipitate the salt immediately.

• Isolation: Filter the white precipitate under an inert atmosphere (

  or Ar).

• Drying: Vacuum dry at room temperature. Do not heat.

Reaction Conditions

When using this building block in synthesis (e.g., peptide coupling or nucleophilic displacement):

Variable	Recommendation	Troubleshooting
pH Window	< 7.0	If pH > 8, the amine deprotonates and cyclizes within minutes.[1]
Base Addition	DIPEA/TEA (Careful)	Add base only when the electrophile (e.g., the coupling partner) is present and ready. Do not "pre-activate" this molecule with base alone.
Solvent	DMF, DCM, ACN	Avoid nucleophilic solvents (MeOH, EtOH) which can displace the bromide. Avoid DMSO if heating >40°C.

Troubleshooting & FAQs

Q1: My LCMS shows a mass peak of [M-Br]^+ (M minus 79/81). What is this?

Diagnosis: This is likely the Azetidinium ion (Bicyclic species).

• Mechanism: Intramolecular cyclization expels the bromide anion. The remaining organic cation has a mass of

  .

• Cause: The sample was likely left in a neutral or basic solution (e.g., LCMS vial in MeOH/Water) for too long before injection.

• Fix: Prepare LCMS samples in 0.1% Formic Acid/Acetonitrile immediately before running.

Q2: The compound turned into a sticky gel/gum during storage.

Diagnosis: Polymerization .[2]

• Mechanism: Intermolecular alkylation. One molecule's nitrogen attacked another molecule's bromomethyl group.

• Cause: Storage as a free base at high concentration or high temperature.

• Recovery: Difficult. You can attempt to triturate with cold ether, but the polymerized material is usually waste.

Q3: Can I use this in aqueous buffers for biological assays?

Diagnosis: Hydrolysis Risk .

• Guidance: Yes, but the half-life is limited.[1] Primary alkyl bromides hydrolyze in water (

  can be hours to days depending on pH).

• Protocol: Make a high-concentration stock in anhydrous DMSO. Dilute into the aqueous buffer immediately prior to the assay. Keep the buffer pH

  7.4.

Decision Tree: Solvent Selection

Use this flow to select the correct solvent system for your reaction to minimize side reactions.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 17: Nucleophilic Substitution - Discusses Neighboring Group Participation and kinetic ring formation rates).[1]

• D'Hondt, B., et al. (2009). "Synthesis of 3-substituted piperidines via rearrangement of 2-(bromomethyl)pyrrolidines." Journal of Organic Chemistry. (Provides mechanistic insight into the reversible azetidinium formation in piperidine/pyrrolidine expansions).

• Sigma-Aldrich. (2024).[1] Safety Data Sheet: 3-(Bromomethyl)piperidine hydrobromide. (Authoritative source for storage conditions of the analogous salt form: 2-8°C, Hygroscopic).

• Cossy, J., et al. (2009). "Rearrangement of N-alkyl-3-chloropiperidines: A route to azabicyclo[3.1.1]heptanes." Tetrahedron Letters. (Confirms the specific bicyclic degradation product for 3-halomethyl piperidines).

Sources

• 1. CAS 1914148-57-4|3-Bromo-6-Bromomethylpyridazine Hydrobromide [rlavie.com]
• 2. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]

Technical Support Center: Purification of (3-Bromomethyl-piperidin-1-yl)-acetic acid

Welcome to the technical support center for the purification of (3-Bromomethyl-piperidin-1-yl)-acetic acid. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in removing this unreacted starting material from their crude reaction mixtures. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols based on the unique physicochemical properties of this zwitterionic piperidine derivative.

Understanding the Challenge: The Zwitterionic Nature of (3-Bromomethyl-piperidin-1-yl)-acetic acid

(3-Bromomethyl-piperidin-1-yl)-acetic acid possesses both a basic tertiary amine (the piperidine nitrogen) and an acidic carboxylic acid group. This dual functionality means the molecule can exist as a zwitterion, a neutral molecule with a positive and a negative electrical charge at different locations within that molecule. This characteristic is central to the difficulties encountered during its purification, as it significantly influences its solubility and chromatographic behavior.

Frequently Asked Questions (FAQs)

Q1: Why is my crude product mixture showing a persistent impurity that I suspect is unreacted (3-Bromomethyl-piperidin-1-yl)-acetic acid?

A1: The zwitterionic nature of (3-Bromomethyl-piperidin-1-yl)-acetic acid can make it behave unpredictably in standard purification protocols. It can be soluble in both aqueous and, to some extent, polar organic phases, making simple liquid-liquid extractions inefficient. Furthermore, its amphoteric nature can lead to peak tailing and poor separation in normal-phase silica gel chromatography.

Q2: I tried a standard aqueous workup, but the impurity remains. What went wrong?

A2: A standard aqueous workup with a neutral pH will likely keep the (3-Bromomethyl-piperidin-1-yl)-acetic acid in its zwitterionic form, which can have some solubility in both the aqueous and organic layers, leading to incomplete separation. The key is to adjust the pH of the aqueous phase to fully protonate or deprotonate the molecule, thereby forcing it into one of the phases.

Q3: Can I use silica gel column chromatography to remove this impurity?

A3: While possible, it can be challenging. The basic piperidine nitrogen can interact strongly with the acidic silica gel, leading to significant peak tailing. If you must use silica gel chromatography, it is often necessary to modify the mobile phase, for example, by adding a small amount of a basic modifier like triethylamine or ammonia to improve the peak shape.

Q4: Are there alternative methods to chromatography for removing this impurity?

A4: Absolutely. Given the distinct acidic and basic functional groups, several non-chromatographic methods can be highly effective. These include pH-controlled liquid-liquid extraction, crystallization by adjusting the pH to the isoelectric point, and the use of scavenger resins.

Troubleshooting Guides & Detailed Protocols

This section provides detailed troubleshooting guides and step-by-step protocols for the most effective methods to remove unreacted (3-Bromomethyl-piperidin-1-yl)-acetic acid.

Method 1: pH-Controlled Liquid-Liquid Extraction

This technique manipulates the pH of the aqueous phase to control the ionization state and, therefore, the solubility of the zwitterionic impurity.

Troubleshooting:

Problem	Potential Cause	Solution
Impurity remains in the organic layer after acidic wash.	Incomplete protonation of the piperidine nitrogen.	Ensure the pH of the aqueous acidic solution is at least 2 pH units below the pKa of the piperidine nitrogen (estimated pKa ~11.2). A 1M HCl solution should be sufficient. Perform multiple extractions.
Product is also extracted into the aqueous layer.	Your product may also have basic or acidic functional groups.	Carefully consider the pKa values of your target compound. If there is a significant difference in pKa values between your product and the impurity, a carefully controlled pH extraction can still be effective.
An emulsion forms during extraction.	High concentration of salts or amphiphilic molecules.	Add brine (saturated NaCl solution) to the separatory funnel to break the emulsion. Gentle mixing instead of vigorous shaking can also help.

Experimental Protocol:

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Acidic Extraction:

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of a dilute aqueous acid (e.g., 1M HCl). The pH should be below 2.

  • Shake the funnel gently and allow the layers to separate.

  • The protonated (3-Bromomethyl-piperidin-1-yl)-acetic acid will be in the aqueous layer.

  • Drain the aqueous layer.

  • Repeat the acidic extraction 2-3 times to ensure complete removal.

• Neutralization and Back-Extraction (Optional, for recovery of the starting material):

  • Combine the acidic aqueous layers.

  • Adjust the pH to ~7 with a base (e.g., 1M NaOH) to precipitate the zwitterion, which can then be filtered.

• Final Wash: Wash the organic layer with brine to remove residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the purified product.

Diagram of pH-Controlled Extraction Workflow:

Caption: Workflow for removing the impurity via acidic extraction.

Method 2: Purification using Scavenger Resins

Scavenger resins are solid-supported reagents that react with and bind to specific functional groups, allowing for their removal by simple filtration.[3][4][5] This is a highly effective method for removing excess reagents.

Troubleshooting:

Problem	Potential Cause	Solution
Incomplete removal of the impurity.	Insufficient amount of scavenger resin or reaction time.	Use a 2-3 fold excess of the scavenger resin based on the estimated amount of the impurity. Allow for sufficient reaction time (a few hours to overnight).
Product is also scavenged.	The product has a functional group that also reacts with the resin.	This method is only suitable if the product does not have a functional group that can react with the chosen scavenger resin.
Slow filtration of the resin.	Fine particles of the resin are clogging the filter.	Use a fritted funnel with a suitable porosity. A small layer of celite on top of the frit can also aid filtration.

Experimental Protocol:

• Choose the Right Scavenger Resin:

  • To scavenge the basic piperidine nitrogen, use a resin with an acidic functional group, such as a sulfonic acid resin (e.g., MP-TsOH).

  • To scavenge the carboxylic acid, use a resin with a basic functional group, such as an aminomethyl resin.

• Procedure:

  • Dissolve the crude reaction mixture in a suitable solvent (e.g., dichloromethane, THF).

  • Add the selected scavenger resin (2-3 equivalents relative to the impurity).

  • Stir the mixture at room temperature for 2-18 hours. Monitor the reaction by TLC or LC-MS to determine when the impurity is consumed.

  • Filter off the resin and wash it with the reaction solvent.

  • Combine the filtrates and concentrate under reduced pressure to obtain the purified product.

Diagram of Scavenger Resin Workflow:

Caption: Workflow for purification using scavenger resins.

Method 3: Ion-Exchange Chromatography (IEX)

Ion-exchange chromatography separates molecules based on their net charge.[6][7][8] This is a powerful technique for purifying zwitterionic compounds.

Troubleshooting:

Problem	Potential Cause	Solution
Poor separation.	Incorrect pH of the mobile phase or inappropriate salt gradient.	The pH of the mobile phase is critical. For cation exchange, the pH should be below the pI of the compounds to be separated. For anion exchange, the pH should be above the pI. Optimize the salt gradient for elution.
Low recovery of the compound.	Strong binding to the column.	Use a steeper salt gradient or a mobile phase with a pH closer to the pI of the compound of interest to facilitate elution.

Experimental Protocol:

• Column Selection:

  • Cation Exchange: Use a strong cation exchange (SCX) column if you plan to work at a pH below the pI of your compound of interest. The positively charged compound will bind to the negatively charged column.

  • Anion Exchange: Use a strong anion exchange (SAX) column if you plan to work at a pH above the pI. The negatively charged compound will bind to the positively charged column.

• Mobile Phase Preparation:

  • Buffer A: A low ionic strength buffer at the desired pH (e.g., 20 mM phosphate buffer).

  • Buffer B: Buffer A with a high concentration of salt (e.g., 1 M NaCl).

• Chromatography:

  • Equilibrate the column with Buffer A.

  • Dissolve the crude mixture in a minimal amount of Buffer A and load it onto the column.

  • Wash the column with Buffer A to remove any unbound impurities.

  • Elute the bound compounds using a linear gradient of Buffer B.

  • Collect fractions and analyze them by TLC or LC-MS to identify the fractions containing the purified product.

  • Combine the pure fractions, and if necessary, desalt the sample.

Diagram of Ion-Exchange Chromatography Logic:

Caption: Decision logic for selecting the IEX mode.

References

• (3S)-3-methylpiperidine | C6H13N | CID 641100 - PubChem. National Center for Biotechnology Information. [Link]

• Zwitterionic Separation Materials for Liquid Chromatography and Capillary Electrophoresis. Diva-portal.org. [Link]

• Piperidin-1-yl-acetic acid | C7H13NO2 | CID 201097 - PubChem. National Center for Biotechnology Information. [Link]

• Piperidine. PubChem. [Link]

• Ion Exchange Chromatography. GE Healthcare. [Link]

• Mastering Protein Separation with Ion Exchange Chromatography. Chrom Tech, Inc. [Link]

• Rational design and synthesis of zwitterionic liquid dielectrics. Harvard University. [Link]

• Scavenger Resins. Amerigo Scientific. [Link]

• Ion Exchange Chromatography. Cytiva. [Link]

• Organic Scavenger. Samyang Corporation. [Link]

• Heavy Metals Ions Removal from Local Tarnita Aquatic Streams by Reusable Zwitterionic Acrylic Ion Exchange Resins. MDPI. [Link]

• Structural Engineering and Optimization of Zwitterionic Salts for Expeditious Discovery of Thermoresponsive Materials. MDPI. [Link]

• Organic Scavenger Resin: A Versatile Solution for Molecule Purification. Canftech. [Link]

• • Piperidine is an amine base used in organic reactions. The conjugate acid form of piperidine has a pka of 11.28. Which of the following compounds drawn here… | bartleby. Bartleby. [Link]

• pKa Values of Some Piperazines at (298, 303, 313, and 323) K. University of Regina. [Link]

Sources

• 1. Piperidine [drugfuture.com]
• 2. Answered: 2. Piperidine is an amine base used in organic reactions. The conjugate acid form of piperidine has a pka of 11.28. Which of the following compounds drawn here… | bartleby [bartleby.com]
• 3. research.fredhutch.org [research.fredhutch.org]
• 4. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 5. canftech.com [canftech.com]
• 6. diva-portal.org [diva-portal.org]
• 7. chromtech.com [chromtech.com]
• 8. cytivalifesciences.com [cytivalifesciences.com]

Storage conditions to prevent degradation of (3-Bromomethyl-piperidin-1-yl)-acetic acid

Technical Support Center: (3-Bromomethyl-piperidin-1-yl)-acetic acid

Introduction

Welcome to the technical support guide for (3-Bromomethyl-piperidin-1-yl)-acetic acid. This document is designed for researchers, chemists, and pharmaceutical scientists to ensure the long-term stability and integrity of this valuable bifunctional building block. Due to its inherent structural features—a reactive alkyl halide, a nucleophilic tertiary amine, and a carboxylic acid—this compound is susceptible to specific degradation pathways if not handled and stored correctly. This guide provides a series of frequently asked questions (FAQs), troubleshooting protocols, and an in-depth look at the chemical mechanisms of its degradation to empower you to maintain its purity and maximize its utility in your experiments.

Part 1: Frequently Asked Questions (FAQs) on Storage & Handling

This section addresses the most common inquiries regarding the day-to-day handling and storage of (3-Bromomethyl-piperidin-1-yl)-acetic acid.

Q1: What are the ideal long-term storage conditions for solid (3-Bromomethyl-piperidin-1-yl)-acetic acid?

A1: The ideal storage conditions are designed to mitigate the two primary risks: hydrolysis and intramolecular cyclization. We recommend storing the solid compound in a tightly sealed container, preferably under an inert atmosphere (Argon or Nitrogen), in a dark, refrigerated, and dry environment.

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the rate of all potential degradation reactions. Some suppliers of similar structures specifically recommend this range[1].
Atmosphere	Inert Gas (Argon, N₂)	Displaces atmospheric moisture and oxygen, preventing hydrolysis and potential oxidation[2].
Light	Amber/Opaque Vial	Protects the compound from potential light-induced degradation.
Container	Borosilicate Glass	Provides an inert surface and a superior seal compared to most plastics.
Handling	Dry, Inert Conditions	When handling, use a glove box or glove bag to prevent exposure to ambient air and moisture[3].

Q2: Some safety data sheets (SDS) suggest storing at room temperature. Is refrigeration necessary?

A2: While some SDS may list room temperature as acceptable for short-term shipping or storage, this is not optimal for ensuring long-term purity[4]. The molecule contains a reactive bromomethyl group, which can participate in slow degradation reactions even at ambient temperatures. For long-term storage (>1 month), refrigeration at 2-8°C is strongly advised to minimize the risk of intramolecular cyclization and other degradation pathways. The storage recommendation for the N-Boc protected analogue at 2-8°C further supports the benefit of low temperatures for stabilizing the core structure[1].

Q3: Can I store (3-Bromomethyl-piperidin-1-yl)-acetic acid in solution? If so, which solvents are recommended?

A3: Storing this compound in solution is not recommended for long periods. If you must prepare a stock solution, use a dry, aprotic solvent such as anhydrous dichloromethane (DCM), toluene, or dioxane. Prepare only the amount needed for immediate use. Protic solvents (like methanol or water) and nucleophilic solvents (like DMSO or DMF) are highly discouraged as they can directly react with the bromomethyl group or facilitate degradation. Always store solutions at low temperatures (-20°C) and under an inert atmosphere.

Q4: Why is exposure to moisture so critical to avoid?

A4: Moisture presents a significant risk due to hydrolysis. Water can act as a nucleophile and attack the electrophilic carbon of the bromomethyl group, substituting the bromine atom with a hydroxyl group. This converts your starting material into (3-Hydroxymethyl-piperidin-1-yl)-acetic acid, an impurity that can interfere with subsequent reactions. Acyl halides and anhydrides are particularly susceptible to hydrolysis, and while this is an alkyl halide, the principle of protecting reactive functional groups from water remains critical[2].

Part 2: Troubleshooting Guide for Suspected Degradation

If you suspect your material has degraded, this section provides guidance on identifying the issue and understanding its cause.

Q1: I ran an LC-MS analysis of my compound and see a new peak with a mass that is 78 Da lower than the parent mass. What is this impurity?

A1: A mass decrease of 78 Da (specifically, the loss of HBr, mass ≈ 81, and the gain of a covalent bond) is the hallmark of intramolecular cyclization . The nucleophilic piperidine nitrogen attacks the adjacent bromomethyl group, displacing the bromide ion to form a bicyclic quaternary ammonium salt. This is a common degradation pathway for molecules containing both a haloalkyl group and an amine[5][6].

Q2: My NMR spectrum looks messy, and the integration for the bromomethyl protons (-CH₂Br) is lower than expected. What should I look for?

A2: A decrease in the -CH₂Br signal integration suggests this group has reacted. You should look for new signals corresponding to the degradation products:

• For Hydrolysis: The appearance of a new singlet or doublet in the 3.5-4.5 ppm range, corresponding to the -CH₂OH protons of the hydrolysis product.

• For Intramolecular Cyclization: The disappearance of the -CH₂Br signal and the appearance of new, often complex and downfield-shifted signals in the 3.0-5.0 ppm range corresponding to the protons on the newly formed bicyclic ring structure. The protons adjacent to the now positively charged nitrogen will be significantly shifted.

Q3: How can I confirm the identity of these degradation products?

A3: A combination of analytical techniques is best:

• LC-MS: To confirm the mass of the parent compound and identify the masses of impurities (e.g., M-HBr for cyclization, M-Br+OH for hydrolysis).

• ¹H NMR: To observe the disappearance of starting material signals (e.g., -CH₂Br) and the appearance of new signals characteristic of the degradation products.

• FTIR: Look for the appearance of a broad O-H stretch around 3300 cm⁻¹ if hydrolysis has occurred.

The following workflow can help guide your troubleshooting process.

Caption: Troubleshooting workflow for identifying degradation.

Part 3: The Chemistry of Degradation

An understanding of the underlying chemical mechanisms is crucial for preventing degradation.

Mechanism 1: Intramolecular Cyclization (Sɴ2 Reaction)

This is often the primary degradation pathway in anhydrous conditions, especially upon heating or prolonged storage. The piperidine nitrogen is a potent intramolecular nucleophile that attacks the electrophilic carbon atom of the bromomethyl group.

Caption: Intramolecular cyclization of the parent compound.

Note: A precise image for the bicyclic product is not available; the diagram illustrates the transformation conceptually.

Mechanism 2: Hydrolysis

In the presence of water, a competing Sɴ2 reaction occurs where water acts as the nucleophile. This pathway is accelerated by polar solvents.

Caption: Hydrolysis of the bromomethyl group.

Note: A precise image for the hydrolysis product is not available; the diagram illustrates the transformation conceptually.

Part 4: Experimental Protocols

These protocols provide actionable steps for proper storage and stability assessment.

Protocol 1: Recommended Procedure for Long-Term Storage

This protocol should be followed immediately upon receiving a new container of the compound.

• Preparation: Move the sealed manufacturer's container into an inert atmosphere glove box or glove bag.

• Aliquotting: If desired, aliquot the material into smaller, pre-dried (120°C oven overnight) amber glass vials suitable for single or limited use. This prevents contamination of the entire batch with repeated openings.

• Inerting: Backfill each vial with dry argon or nitrogen gas for at least 1-2 minutes.

• Sealing: Tightly cap each vial. For maximum protection, wrap the cap-vial interface with Parafilm®.

• Labeling: Clearly label each vial with the compound name, date, and storage conditions.

• Storage: Place the vials inside a secondary container with a desiccant and store in a refrigerator at 2-8°C.

Protocol 2: Experimental Workflow for Stability Assessment

This experiment allows you to validate the stability of your compound under your lab's specific conditions.

• Sample Preparation:

  • Prepare four labeled 1.5 mL amber glass vials.

  • In a glove box, add ~2-3 mg of (3-Bromomethyl-piperidin-1-yl)-acetic acid to each vial.

  • Vial A (Control): Backfill with argon, seal tightly, and immediately store at -20°C.

  • Vial B (Recommended Storage): Backfill with argon, seal tightly, and store at 2-8°C.

  • Vial C (Room Temp, Inert): Backfill with argon, seal tightly, and store at room temperature (~20-25°C) in the dark.

  • Vial D (Room Temp, Air): Loosely cap (or puncture the cap with a needle) to allow air exposure. Store at room temperature in the dark.

• Time-Point Analysis:

  • Time 0: Before storing the vials, take a small sample from the main batch. Dissolve in a suitable solvent (e.g., Methanol for LC-MS, DMSO-d₆ for NMR) and acquire baseline purity data.

  • Time Points: Analyze the contents of each vial after 1 week, 4 weeks, and 12 weeks.

  • For each time point, retrieve the designated vial, allow it to warm to room temperature before opening, and prepare a sample for analysis.

• Analytical Method:

  • Use a high-sensitivity method like UPLC-MS to assess purity.

  • Method Parameters (Example):

    • Column: C18, 2.1 x 50 mm, 1.8 µm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: 5% to 95% B over 5 minutes

    • Detection: Monitor for the parent mass and expected degradation product masses.

• Data Interpretation:

  • Compare the peak area percentage of the parent compound in each vial at each time point relative to the Time 0 control.

  • A significant decrease in purity in Vials C and D compared to Vials A and B will experimentally validate the necessity of refrigerated and inert storage conditions.

References

• Safety Data Sheet. (n.d.). Vertex AI Search Result.
• Safety Data Sheet - ChemScene. (n.d.). ChemScene.
• α-Halogenation of Carboxylic Acid Derivatives: Overview. (2025, May 22). JoVE.
• Safety Data Sheet - Cayman Chemical. (2025, September 26). Cayman Chemical.
• SAFETY DATA SHEET - Fisher Scientific. (2010, May 21). Fisher Scientific.
• Safety Data Sheet - CymitQuimica. (2024, December 19). CymitQuimica.
• The Hell–Volhard–Zelinsky Reaction. (2025, May 14). Master Organic Chemistry.
• SAFETY DATA SHEET - Fisher Scientific. (2010, March 26). Fisher Scientific.
• Safety data sheet. (n.d.). CPAchem.
• SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, March 6). Tokyo Chemical Industry.
• Alpha Halogenation of Carboxylic Acids. (2020, April 10). Chemistry Steps.
• Recent Advancement in Alkylative Cyclization Reactions: Application in Synthesis of Natural Products. (n.d.). Walsh Medical Media.
• HYDROLYSIS REACTIONS. (2018, February 19). University of Ankara.
• The Fascinating Chemistry of α‐Haloamides. (n.d.). PMC.
• What is the stability of piperidine? (2025, August 25). Biosynce.
• 1-(Bromomethyl)piperidine. (n.d.). PubChem.
• Intramolecular Cyclization During Bromination of the Quinoline Alkaloid Haplophyllidine. (2022, November 15). PMC.
• Intramolecular Cyclization. (2023, June 29). Encyclopedia MDPI.
• Intramolecular cyclization: Significance and symbolism. (2024, December 10). Metamolecular.
• Intramolecular cyclization reactions of 5-halo- and 5-nitro-substituted furans. (2003, September 4). PubMed.
• Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1. (n.d.). PMC.
• 3-(Bromomethyl)piperidine. (n.d.). PubChem.
• Influence of piperidine ring on stability and reactivity of piperine. (2025, December 8). ResearchGate.
• Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. (n.d.). University of Texas at Austin.
• 3-(Bromomethyl)-1-methylpiperidine hydrobromide. (n.d.). Sigma-Aldrich.
• Ring-Closing Metathesis (RCM) for Piperidine Ring Construction. (n.d.). Benchchem.
• Piperazine and piperidine derivatives, and their use as antipsychotics. (n.d.). Google Patents.
• (S)-tert-Butyl 3-(bromomethyl)piperidine-1-carboxylate Product Description. (n.d.). ChemicalBook.
• tert-Butyl 3-(bromomethyl)piperidine-1-carboxylate. (n.d.). Fluorochem.
• Piperidin-1-yl-acetic acid. (n.d.). PubChem.
• Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions. (2023, December 15). Elsevier.
• Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1. (2025, August 6). ResearchGate.
• Inhibitor Mediated Protein Degradation. (2012, May 24). CORE.

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Reference Data & Comparative Studies

A Comparative Guide to the 1H NMR Spectral Interpretation of (3-Bromomethyl-piperidin-1-yl)-acetic acid

Abstract: The structural elucidation of novel or complex organic molecules is a cornerstone of chemical research and drug development. (3-Bromomethyl-piperidin-1-yl)-acetic acid represents a key synthetic intermediate, incorporating a functionalized piperidine ring, a bromomethyl group, and an N-acetic acid moiety. A thorough understanding of its spectral characteristics is paramount for reaction monitoring, quality control, and further synthetic planning. This guide provides an in-depth, comparative analysis of the ¹H NMR spectrum of (3-Bromomethyl-piperidin-1-yl)-acetic acid. By dissecting the molecule into its constituent functional groups and comparing their expected resonances with well-characterized analogues, we will establish a reliable framework for spectral assignment. This document explains the causal relationships between molecular structure and spectral output, grounded in fundamental NMR principles and supported by experimental data from authoritative sources.

Foundational Principles of ¹H NMR Interpretation

Before delving into the specific spectrum, it is crucial to revisit the core principles governing proton nuclear magnetic resonance (¹H NMR) spectroscopy. The spectrum provides three primary pieces of information:

• Chemical Shift (δ): Measured in parts per million (ppm), the chemical shift indicates the electronic environment of a proton. Electron-withdrawing groups (like bromine, oxygen, or nitrogen) "deshield" a nearby proton, causing its signal to appear at a higher ppm value (downfield). Conversely, electron-donating groups "shield" protons, shifting their signal to lower ppm values (upfield).[1]

• Integration: The area under an NMR signal is proportional to the number of protons generating that signal. This allows for a quantitative determination of the relative ratio of different types of protons in the molecule.

• Spin-Spin Coupling (Splitting): Non-equivalent protons on adjacent carbons interact, splitting each other's signals into multiplets. The multiplicity is described by the "n+1 rule," where 'n' is the number of adjacent, non-equivalent protons. This provides critical information about the connectivity of atoms within a molecule.

Our interpretation of (3-Bromomethyl-piperidin-1-yl)-acetic acid will rely on a synergistic analysis of these three components.

Logical Workflow for Spectral Assignment

A systematic approach is essential for accurately assigning complex NMR spectra. The following workflow breaks down the process into logical, self-validating steps.

Caption: A logical workflow for the systematic interpretation of a ¹H NMR spectrum.

Predicted ¹H NMR Spectrum & Comparative Analysis

We will now predict the ¹H NMR spectrum of (3-Bromomethyl-piperidin-1-yl)-acetic acid by dissecting the molecule and comparing each segment to simpler, known compounds.

Caption: Structure of (3-Bromomethyl-piperidin-1-yl)-acetic acid with key proton environments labeled.

The Carboxylic Acid Proton (Hₐ)

• Predicted Shift: δ 10.0 - 13.0 ppm . The proton of a carboxylic acid is highly deshielded and typically appears far downfield.[2][3][4]

• Multiplicity: Broad Singlet . This proton does not typically couple with other protons. Its signal is often broad due to hydrogen bonding and rapid chemical exchange with trace amounts of water in the solvent.[3] In fact, this exchange can sometimes broaden the peak into the baseline, making it difficult to observe.[5] A common validation technique is to add a drop of D₂O to the NMR tube; the Hₐ signal will disappear as the proton is exchanged for deuterium.

The Bromomethyl Protons (Hₔ)

• Predicted Shift: δ 3.4 - 3.7 ppm . Protons on a carbon adjacent to a bromine atom are deshielded due to bromine's electronegativity. For comparison, the protons in bromomethane (CH₃Br) resonate at δ 2.68 ppm.[6] The slightly more substituted environment in our target molecule will shift this further downfield into the general range for alkyl bromides (δ 2.5-4.0 ppm).[4]

• Multiplicity: Doublet . These two protons are chemically equivalent but are coupled to the single proton at the C3 position of the piperidine ring (Hₑ). Following the n+1 rule (1+1=2), their signal should appear as a doublet.

The N-CH₂-COOH Protons (Hₑ)

• Predicted Shift: δ 2.8 - 3.2 ppm . These protons are alpha to both the piperidine nitrogen and the carboxylic acid's carbonyl group. Protons alpha to a carboxylic acid typically resonate in the δ 2.0-2.6 ppm range.[3][4] However, the additional electron-withdrawing effect of the adjacent nitrogen atom will deshield them further, shifting them downfield.

• Multiplicity: Singlet . These protons have no adjacent, non-equivalent protons, so their signal will appear as a singlet.

The Piperidine Ring Protons (H꜀, Hₑ, Hբ)

The piperidine ring presents the most complex set of signals due to its conformational flexibility (chair-boat interconversion) and the presence of multiple, coupled protons in similar electronic environments.

• H꜀ (α-Protons at C2/C6):

  • Predicted Shift: δ 2.6 - 3.0 ppm . These protons are directly attached to carbons bonded to the electron-withdrawing nitrogen atom. In unsubstituted piperidine, these protons appear around δ 2.79 ppm.[7] The N-acetic acid group will further deshield these protons. Due to the C3 substituent, the C2 and C6 positions are no longer equivalent, leading to complex, overlapping multiplets in this region.

• Hₑ (Methine Proton at C3):

  • Predicted Shift: δ 1.8 - 2.2 ppm . This proton's environment is complex. It is adjacent to the C2 and C4 methylene groups and the C3-CH₂Br group. Its signal will be a complex multiplet due to coupling with at least six other protons (two at C2, two at C4, and two in the bromomethyl group).

• Hբ (Methylene Protons at C4/C5):

  • Predicted Shift: δ 1.2 - 1.8 ppm . These protons are the most shielded in the ring, being furthest from the electron-withdrawing nitrogen and bromine atoms. In unsubstituted piperidine, these protons resonate around δ 1.5 ppm.[7] In 3-methylpiperidine, a useful analogue, these protons appear as a series of multiplets between δ 1.0 and 1.8 ppm.[8][9] We expect a similar pattern of complex, overlapping signals in this upfield region for our target molecule.

Data Summary and Comparative Table

The following table summarizes the predicted ¹H NMR data for (3-Bromomethyl-piperidin-1-yl)-acetic acid and provides experimental data for key comparative compounds.

Proton Assignment (Target Molecule)	Predicted δ (ppm)	Predicted Multiplicity	Integration	Comparative Compound	Observed δ (ppm)	Reference
Carboxylic Acid (-H ₐ)	10.0 - 13.0	Broad Singlet	1H	Propanoic Acid (-COOH )	10.0 - 13.2	[4]
Bromomethyl (-CH ₂Br)	3.4 - 3.7	Doublet	2H	Bromomethane (CH ₃Br)	2.68	[6]
N-Acetic Acid (-CH ₂COOH)	2.8 - 3.2	Singlet	2H	Protons α to COOH	2.0 - 2.6	[4]
Piperidine α-Protons (H꜀)	2.6 - 3.0	Multiplet	4H	Piperidine (α-protons)	~2.79	[7]
Piperidine Methine (Hₑ)	1.8 - 2.2	Multiplet	1H	3-Methylpiperidine (ring protons)	1.0 - 3.0	[9]
Piperidine β,γ-Protons (Hբ)	1.2 - 1.8	Multiplet	4H	Piperidine (β,γ-protons)	~1.53	[7]

Standard Experimental Protocol

To ensure reproducibility and accuracy, the following standard protocol for ¹H NMR data acquisition should be followed.

• Sample Preparation: Dissolve approximately 5-10 mg of (3-Bromomethyl-piperidin-1-yl)-acetic acid in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Note that the carboxylic acid proton is best observed in a non-protic solvent like CDCl₃.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solution to serve as an internal standard, calibrating the chemical shift scale to δ 0.00 ppm.[6]

• Data Acquisition: Place the NMR tube in a high-field NMR spectrometer (e.g., 400 MHz or higher). Acquire the free induction decay (FID) using standard pulse sequences.

• Data Processing: Apply a Fourier transform to the FID, followed by phase and baseline correction, to obtain the final ¹H NMR spectrum.

• Integration: Calibrate the integral of a well-resolved peak (e.g., the N-CH₂COOH singlet) to its known proton count (2H) and integrate all other signals relative to this standard.

Conclusion

The ¹H NMR spectrum of (3-Bromomethyl-piperidin-1-yl)-acetic acid is complex but can be reliably interpreted through a systematic, comparative approach. The key diagnostic signals include a broad singlet for the carboxylic acid proton above δ 10 ppm, a doublet for the bromomethyl protons around δ 3.4-3.7 ppm, and a singlet for the N-acetic acid methylene protons around δ 2.8-3.2 ppm. The piperidine ring protons produce a series of complex multiplets between δ 1.2 and 3.0 ppm. This guide provides a robust framework for researchers and scientists to confidently identify and characterize this important synthetic intermediate, ensuring the integrity of their drug development and research endeavors.

References

• Benchchem. Decoding the 1H NMR Signal of Bromomethyl Protons at δ 4.
• The Royal Society of Chemistry.
• ChemicalBook. 3-Methylpiperidine(626-56-2) 1H NMR spectrum.
• Doc Brown's Advanced Organic Chemistry. CH3Br bromomethane low high resolution 1H proton nmr spectrum.
• ePG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups.
• ChemicalBook. Piperidine(110-89-4) 1H NMR.
• Oregon State University. Carboxylic Acid Spectroscopy - CH 336.
• Chemistry LibreTexts. 20.8: Spectroscopy of Carboxylic Acids and Nitriles.
• ResearchGate. Why do sometimes O-H peak of carboxylic acid disappear in NMR spectrum?.
• University of California, Los Angeles. Table of Characteristic Proton NMR Shifts.
• Oregon St

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• 5. researchgate.net [researchgate.net]
• 6. CH3Br bromomethane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl bromide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. Piperidine(110-89-4) 1H NMR [m.chemicalbook.com]
• 8. rsc.org [rsc.org]
• 9. 3-Methylpiperidine(626-56-2) 1H NMR spectrum [chemicalbook.com]

Mass spectrometry (LC-MS) analysis of (3-Bromomethyl-piperidin-1-yl)-acetic acid

Executive Summary: The Polarity & Stability Paradox

The analysis of (3-Bromomethyl-piperidin-1-yl)-acetic acid presents a classic "analytical paradox" in drug development. As a zwitterionic species (containing both a basic tertiary amine and an acidic carboxyl group), it exhibits poor retention on standard C18 columns. Simultaneously, the reactive alkyl bromide moiety (

) introduces a stability risk—specifically, susceptibility to hydrolysis (solvolysis) in aqueous mobile phases, leading to the formation of the hydroxymethyl impurity.

This guide compares the two primary methodological distinct approaches: Hydrophilic Interaction Liquid Chromatography (HILIC) versus Modified Reverse-Phase (RP-C18) .

The Verdict: While RP-C18 is the industry standard for robustness, HILIC is the superior choice for this specific analyte due to enhanced retention of the polar zwitterion and improved sensitivity via high-organic desolvation, provided that strict pH control is maintained to prevent halogen elimination.

Molecular Profile & MS Signature[1]

Before selecting a method, the analyst must understand the mass spectral "fingerprint" of the molecule.

The Bromine Isotopic Signature

The most critical self-validating feature of this molecule is the bromine atom. Unlike chlorine (3:1 ratio), natural bromine exists as

and in an approximate 1:1 ratio .

• Diagnostic Value: Any mass spectrum attributed to the intact analyte must show two molecular ion peaks (

  and ) of nearly equal intensity.

• Loss of Signature: If the spectrum shifts to a single dominant peak at

  (loss of HBr) or (exchange of Br for OH), the sample has degraded.

Ionization Mode Selection

• Positive Mode (ESI+): Preferred. The tertiary piperidine nitrogen is easily protonated (

  ).

• Negative Mode (ESI-): Possible due to the carboxylic acid (

  ), but often yields lower sensitivity and is more prone to discharge issues in high-organic HILIC mobile phases.

Comparative Methodological Analysis

The following table contrasts the performance of HILIC against standard Reverse Phase (C18) for this specific piperidine derivative.

Feature	Method A: HILIC (Zwitterionic/Amide)	Method B: RP-C18 (Aq. Stable)
Retention Mechanism	Partitioning into water-enriched layer on polar surface.	Hydrophobic interaction with carbon chain.
Analyte Retention	High. Elutes later, away from void volume salts.	Low. Risk of elution in void volume due to polarity.
MS Sensitivity	Superior. High ACN % enhances desolvation efficiency.	Moderate. High water % suppresses ionization.
Stability Risk	Low. High organic content suppresses hydrolysis.	High. High aqueous content promotes Br OH hydrolysis.
Equilibration Time	Slow (requires 15-20 column volumes).	Fast (requires 3-5 column volumes).
Matrix Tolerance	Lower. Sensitive to salt/phospholipids.	Higher. Robust against dirty matrices.

The "Hydrolysis Trap" in Reverse Phase

In standard RP-HPLC, retaining this polar molecule requires high aqueous content (often >90% water) at the start of the gradient.

• Mechanism of Failure: The alkyl bromide is an electrophile. Prolonged exposure to water, especially at elevated temperatures (>40°C) or non-neutral pH, accelerates nucleophilic attack by water, converting the analyte to (3-Hydroxymethyl-piperidin-1-yl)-acetic acid .

• HILIC Advantage: HILIC starts at high organic (e.g., 90% Acetonitrile). Water is the strong solvent. The analyte resides primarily in the organic-rich mobile phase, significantly retarding hydrolysis rates during the run.

Visualizing the Workflow & Degradation Pathways

The following diagram illustrates the decision process and the specific degradation pathway that must be monitored.

Caption: Analytical decision tree highlighting the stability advantages of HILIC over RP-C18 for alkyl bromides.

Recommended Experimental Protocol (HILIC-MS/MS)

This protocol is designed to maximize retention while minimizing on-column degradation.

Sample Preparation

• Diluent: 90:10 Acetonitrile:Water (v/v). Crucial: Do not dissolve in 100% water or methanol (risk of metholysis).

• Concentration: 100 ng/mL (for sensitivity check) to 10 µg/mL (for purity check).

• Vials: Amber glass (light sensitive halogen).

LC Conditions

• Column: Zwitterionic HILIC or Amide-HILIC (e.g., 2.1 x 100 mm, 1.7 µm).

  • Why: Amide phases are chemically stable and provide excellent retention for acids and amines simultaneously [1].

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5.

  • Why: Low pH ensures the carboxylic acid is protonated (neutral) or the amine is protonated, stabilizing the zwitterion. Formate is volatile for MS.

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

• Gradient:

  • 0.0 min: 95% B

  • 1.0 min: 95% B

  • 6.0 min: 60% B

  • 7.0 min: 60% B

  • 7.1 min: 95% B

  • 10.0 min: 95% B (Re-equilibration is critical in HILIC).

MS Parameters (Source: ESI+)

• Capillary Voltage: 3.0 kV.[2]

• Desolvation Temp: 350°C (High temp aids HILIC desolvation).

• Scan Mode: Full Scan (m/z 100–500) for profile; SIM or MRM for quantitation.

• Target Ions:

  • Analyte:

    (Monitor doublet: and ).

  • Hydrolysis Impurity:

    (Single peak, ).

Self-Validating Quality Control

To ensure "Scientific Integrity" as requested, the analyst must implement these checks within the sequence:

• The Isotope Ratio Check: Extract the ion chromatograms for the ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  and isotopes. The peak areas must be within 10% of each other. A deviation >10% indicates interference or co-elution with a non-brominated species [2].

• The In-Source Fragmentation Test: Inject the standard at varying Cone Voltages (e.g., 20V, 40V, 60V).

  • Observation: As voltage increases, the molecular ion doublet should decrease, and the fragment corresponding to the piperidine ring (loss of acetic acid or HBr) should increase.

  • Purpose: Confirms the signal is the parent molecule and not a fragile adduct.

• The "Zero-Hour" Stability Check: Inject the sample immediately upon preparation, then again after 4 hours in the autosampler. If the peak at

  174 (Hydrolysis product) increases, the sample solvent is too aqueous or the autosampler is too warm.

References

• McHale, C., & Harmon, T. (2023). Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. Halo Columns. [Link]

• Chemistry Steps. (2025). Isotopes in Mass Spectrometry - The Bromine 1:1 Ratio. [Link]

• Guillarme, D. (2014). HILIC: The Pros and Cons. LCGC International. [Link]

Sources

• 1. mac-mod.com [mac-mod.com]
• 2. lcms.cz [lcms.cz]

Comprehensive FTIR Analysis Guide: (3-Bromomethyl-piperidin-1-yl)-acetic acid

This guide provides an in-depth technical analysis of the FTIR spectral characteristics of (3-Bromomethyl-piperidin-1-yl)-acetic acid . It is designed for analytical chemists and process engineers requiring precise identification and purity verification of this intermediate.

Executive Summary & Molecule Characterization

(3-Bromomethyl-piperidin-1-yl)-acetic acid is a bifunctional building block containing a tertiary amine, a reactive alkyl bromide, and a carboxylic acid moiety. Its infrared spectrum is complex due to the potential for zwitterionic equilibrium in the solid state.

Structural Dynamics & Zwitterion Formation

In the solid state, amino acids derivatized at the nitrogen often exist as zwitterions (inner salts). The proton from the carboxylic acid migrates to the basic tertiary amine. This significantly alters the carbonyl and amine regions of the FTIR spectrum compared to the non-ionized form.

Key Structural Equilibrium:

• Neutral Form: Free -COOH (

  ) and Free Tertiary Amine.

• Zwitterionic Form: Carboxylate Anion -COO

  ( ) and Protonated Ammonium -NH (Broad absorption ).

Structural Visualization

The following diagram illustrates the chemical structure and the functional groups critical for spectral assignment.[1]

Figure 1: Functional group breakdown and corresponding spectral regions for (3-Bromomethyl-piperidin-1-yl)-acetic acid.

Spectral Band Comparison & Assignment

This section compares the theoretical expected bands with observed shifts due to solid-state interactions.

Table 1: Diagnostic FTIR Bands and Assignments

Functional Group	Mode of Vibration	Frequency Range ( )	Intensity	Diagnostic Notes
Carboxylate (COO )	Asymmetric Stretch	1580 – 1620	Strong	Primary ID Peak. Indicates zwitterionic form. Replaces the typical 1710 C=O band.
Carboxylate (COO )	Symmetric Stretch	1380 – 1420	Medium	Paired with the asymmetric stretch.
Ammonium (N-H )	N-H Stretch	2400 – 3000	Broad/Weak	"Fermi Resonance" bands often visible. Overlaps C-H stretches.
Alkyl Bromide (C-Br)	C-Br Stretch	550 – 650	Med/Strong	Critical for confirming the bromomethyl group is intact (not hydrolyzed).
Methylene (-CH -)	C-H Scissoring	1440 – 1470	Medium	Characteristic of the piperidine ring and side chains.
C-N Bond	C-N Stretch	1150 – 1250	Medium	Often multiple bands due to the piperidine ring and N-acetic linkage.
Hydroxyl (O-H)	O-H Stretch	3300 – 3500	Variable	Impurity Marker. A sharp band here suggests hydrolysis to alcohol or wet sample.

Comparative Analysis: Target vs. Impurities

Distinguishing the target molecule from its precursors is critical.

• Vs. Piperidine (Starting Material):

  • Target: No sharp N-H stretch at 3300-3500

    .

  • Piperidine:[2][3][4][5] Strong, sharp N-H stretch; no Carbonyl/Carboxylate bands.

• Vs. Hydrolyzed Derivative (Alcohol form):

  • Target: Strong C-Br band at ~600

    .

  • Impurity: Loss of C-Br band; appearance of strong, broad O-H stretch (unless zwitterionic, where O-H is obscured).

• Vs. HCl Salt Form:

  • Zwitterion: C=O stretch at ~1600

    (Carboxylate).

  • HCl Salt: C=O stretch at ~1730

    (Free Carboxylic Acid).

Experimental Protocol for Spectral Acquisition

To ensure reproducible data, the following protocol minimizes artifacts caused by moisture (which interferes with zwitterionic bands) and sample preparation.

Workflow Diagram

Figure 2: Standardized workflow for FTIR acquisition of piperidine-acetic acid derivatives.

Step-by-Step Methodology

• Sample Pre-treatment:

  • Crucial Step: Dry the sample in a vacuum desiccator over

    for at least 4 hours.

  • Reasoning: Hygroscopic amino acids absorb atmospheric water, which creates a broad O-H band (

    ) that obscures impurity analysis and can shift the carboxylate bands.

• Method Selection:

  • ATR (Attenuated Total Reflectance): Recommended for routine ID. Use a Diamond or ZnSe crystal. Ensure high contact pressure to resolve the low-frequency C-Br bands.

  • KBr Pellet: Recommended for detailed fingerprinting. Mix 2 mg sample with 200 mg KBr.

  • Warning: Avoid excessive grinding pressure with KBr, as this can induce halide exchange (Br

    Cl) if the sample is an HCl salt.

• Acquisition Parameters:

  • Range: 4000 – 400

    (Extended range required for C-Br detection).

  • Resolution: 4

    .

  • Scans: Minimum 32 scans to improve Signal-to-Noise ratio in the fingerprint region.

Technical Interpretation Guide

When analyzing the resulting spectrum, use this logic flow to validate the compound.

Zone 1: The High Frequency Region (4000 – 2500 )

• Look for: A broad, underlying absorption extending from 3000 down to 2400

  .[6] This is the "Ammonium Band" characteristic of the zwitterionic amine ( ).

• Red Flag: A sharp, distinct peak at

  indicates free water or a non-zwitterionic alcohol impurity.

Zone 2: The Carbonyl Region (1800 – 1500 )

• Look for: Two distinct bands.

  • ~1600

    : Asymmetric Carboxylate stretch (Strong).

  • ~1400

    : Symmetric Carboxylate stretch (Medium).

• Red Flag: A single strong band at

  suggests the sample is fully protonated (Free Acid form), likely due to low pH or isolation as a hydrochloride salt. This is not "wrong" but indicates a different salt form.

Zone 3: The Fingerprint/Halide Region (1000 – 400 )

• Look for: The C-Br stretch.[7][8][9] For primary alkyl bromides (like the bromomethyl group), this appears between 650 and 550

  .

• Validation: This band must be present. If absent, the bromine has likely been displaced (e.g., by moisture to form an alcohol or by cyclization).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[3] (Authoritative source for general functional group frequencies).[10]

• NIST Chemistry WebBook. Infrared Spectra of Piperidine and Derivatives. National Institute of Standards and Technology. Available at: [Link]

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley.[3] (Source for specific C-Br and Zwitterion band assignments).

• PubChem. Compound Summary for (3-Bromomethyl-piperidin-1-yl)-acetic acid derivatives. National Library of Medicine. Available at: [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd.

Sources

• 1. fhi.mpg.de [fhi.mpg.de]
• 2. Piperidine [drugfuture.com]
• 3. spectrabase.com [spectrabase.com]
• 4. 158406-99-6 CAS MSDS ((S)-tert-Butyl 3-(bromomethyl)piperidine-1-carboxylate ) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 3-(Bromomethyl)piperidine | C6H12BrN | CID 21666817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. IR Absorption Table [webspectra.chem.ucla.edu]
• 7. scribd.com [scribd.com]
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• 9. glaserr.missouri.edu [glaserr.missouri.edu]
• 10. eng.uc.edu [eng.uc.edu]

A Comparative Guide to the Reactivity of 3-Bromomethyl- and 4-Bromomethylpiperidine

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry and organic synthesis, the piperidine scaffold is a cornerstone, appearing in a vast array of pharmaceuticals and biologically active compounds. The functionalization of this versatile heterocycle is a critical aspect of drug design and development. Among the various derivatives, halomethylpiperidines serve as key building blocks for introducing a diverse range of substituents. This guide provides an in-depth comparison of the reactivity of two closely related isomers: 3-bromomethylpiperidine and 4-bromomethylpiperidine, with a focus on their behavior in nucleophilic substitution reactions.

Introduction: Positional Isomerism and its Impact on Reactivity

3-Bromomethylpiperidine and 4-bromomethylpiperidine are constitutional isomers where the only difference is the point of attachment of the bromomethyl group to the piperidine ring. While seemingly minor, this positional change has profound implications for the molecule's conformational behavior, steric environment, and electronic properties, all of which culminate in differing reactivity profiles, particularly in SN2 reactions. Understanding these differences is paramount for chemists aiming to design efficient synthetic routes and predict reaction outcomes. For the purpose of this guide, we will primarily consider the N-Boc protected derivatives, which are commonly used in synthesis to avoid complications arising from the basicity of the piperidine nitrogen.

Structural and Conformational Analysis: The Root of Reactivity Differences

The reactivity of cyclic compounds is intrinsically linked to their three-dimensional structure. In the case of piperidine derivatives, the chair conformation is the most stable arrangement. The position of a substituent, whether axial or equatorial, dictates its steric accessibility.

4-Bromomethylpiperidine: In the N-Boc-4-bromomethylpiperidine, the bulky tert-butyloxycarbonyl (Boc) group on the nitrogen and the bromomethyl group at the C4 position will preferentially occupy the equatorial positions to minimize steric strain, specifically 1,3-diaxial interactions. This places the bromomethyl group in a relatively unhindered environment, readily accessible to incoming nucleophiles.

3-Bromomethylpiperidine: The conformational analysis of N-Boc-3-bromomethylpiperidine is more complex. While the bromomethyl group also tends to prefer an equatorial position to reduce steric hindrance, its proximity to the C2 and C4 positions of the ring results in a different steric environment compared to the 4-substituted isomer. The approach of a nucleophile to the electrophilic carbon of the bromomethyl group is influenced by the adjacent axial hydrogens on the piperidine ring.

Diagram 1: Conformational Isomers of N-Boc-4-bromomethylpiperidine

Caption: Chair conformations of N-Boc-4-bromomethylpiperidine.

Diagram 2: Conformational Isomers of N-Boc-3-bromomethylpiperidine

Caption: Chair conformations of N-Boc-3-bromomethylpiperidine.

Comparative Reactivity in SN2 Reactions

The bimolecular nucleophilic substitution (SN2) reaction is highly sensitive to steric hindrance.[1][2][3] The nucleophile must approach the electrophilic carbon from the backside of the leaving group. Any steric bulk around this reaction center will slow down the reaction rate.[1][2][3]

Hypothesis: Based on conformational analysis, 4-bromomethylpiperidine is expected to be more reactive in SN2 reactions than 3-bromomethylpiperidine . The equatorial bromomethyl group in the 4-position presents a less sterically hindered environment for backside attack by a nucleophile compared to the 3-position.

Experimental Evidence

Isomer	Predicted Relative Reactivity in SN2	Rationale
4-Bromomethylpiperidine	Higher	The bromomethyl group predominantly occupies the equatorial position, offering a less sterically hindered path for nucleophilic attack.
3-Bromomethylpiperidine	Lower	The bromomethyl group in the 3-position experiences greater steric hindrance from the piperidine ring, making the backside attack by a nucleophile more difficult.

Electronic Effects: The Role of the Piperidine Nitrogen

Beyond sterics, electronic effects can also influence reactivity. The nitrogen atom in the piperidine ring is an electron-donating group. This inductive effect can influence the electron density at the electrophilic carbon. However, in N-Boc protected piperidines, the electron-withdrawing nature of the Boc group diminishes the nitrogen's electron-donating ability.

A more significant electronic consideration is the potential for neighboring group participation (NGP) by the piperidine nitrogen.[4][5][6] If the nitrogen atom can act as an internal nucleophile, it can displace the bromide to form a bicyclic aziridinium ion intermediate. This intermediate would then be opened by an external nucleophile. For NGP to occur, the nitrogen's lone pair must be able to attack the electrophilic carbon in a backside fashion.

• In 4-bromomethylpiperidine , the distance and geometry are not favorable for intramolecular cyclization to form a stable bridged intermediate.

• In 3-bromomethylpiperidine , the proximity of the nitrogen to the bromomethyl group could, in principle, allow for the formation of a strained 1-azabicyclo[3.1.0]hexane system, particularly if the piperidine ring can adopt a conformation that facilitates this intramolecular attack. However, with the nitrogen protected by a bulky Boc group, this pathway is highly unlikely.

Therefore, for N-Boc protected derivatives, significant electronic differentiation in SN2 reactivity due to the nitrogen atom is not expected to be a major factor.

Experimental Protocol: A Representative SN2 Reaction

To provide a practical context for this comparison, the following is a detailed protocol for a representative SN2 reaction: the synthesis of N-Boc-4-(azidomethyl)piperidine. This reaction can be adapted to compare the reactivity of the 3- and 4-isomers under identical conditions.

Synthesis of N-Boc-4-(azidomethyl)piperidine

Materials:

• N-Boc-4-bromomethylpiperidine

• Sodium azide (NaN3)

• Dimethylformamide (DMF), anhydrous

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a solution of N-Boc-4-bromomethylpiperidine (1.0 eq) in anhydrous DMF (0.2 M), add sodium azide (1.5 eq).

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into deionized water and extract with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield N-Boc-4-(azidomethyl)piperidine.

Diagram 3: Experimental Workflow for SN2 Azidation

Caption: Step-by-step workflow for the synthesis of N-Boc-4-(azidomethyl)piperidine.

Conclusion

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A Senior Application Scientist's Guide to the Structural Validation of (3-Bromomethyl-piperidin-1-yl)-acetic Acid Derivatives

Abstract

(3-Bromomethyl-piperidin-1-yl)-acetic acid and its derivatives are pivotal scaffolds in modern medicinal chemistry, frequently serving as key intermediates in the synthesis of novel therapeutic agents.[1][2] The precise substitution pattern on the piperidine ring is critical for pharmacological activity, making unambiguous structural validation an indispensable step in the drug development pipeline. This guide provides an in-depth comparison of the primary analytical techniques used for structural elucidation, emphasizing an integrated, orthogonal approach to ensure scientific rigor. We will explore the causality behind experimental choices, provide field-proven protocols, and present a case study to illustrate the principles of data integration for confident structure confirmation.

Introduction: The Imperative of Structural Integrity

The piperidine moiety is one of the most ubiquitous N-heterocycles in pharmaceuticals, valued for its favorable physicochemical properties and its ability to interact with biological targets.[1] Derivatives of (3-Bromomethyl-piperidin-1-yl)-acetic acid are particularly useful due to the reactive bromomethyl group, which allows for further synthetic elaboration. However, the synthesis of these compounds can potentially lead to isomeric impurities or unexpected rearrangements. An unverified structure can lead to flawed structure-activity relationship (SAR) studies, wasted resources, and potential safety issues. Therefore, a robust, multi-technique approach to structural validation is not just best practice; it is a necessity.[3][4]

The Orthogonal Validation Strategy

No single analytical technique can provide a complete and infallible picture of a molecule's structure. True confidence is achieved through an orthogonal approach , where multiple, independent methods based on different physical principles are used to cross-verify the structural assignment.[5][6] For a molecule like a (3-Bromomethyl-piperidin-1-yl)-acetic acid derivative, the core orthogonal techniques are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Workflow for Structural Validation

A logical and efficient workflow ensures that all structural questions are answered systematically. The process begins with a confirmation of the molecular formula and proceeds through increasingly detailed analyses of atomic connectivity.

Caption: Logical workflow for the structural elucidation of novel piperidine derivatives.

Comparative Analysis of Core Analytical Techniques

The primary tools for small molecule characterization each provide unique and complementary pieces of the structural puzzle.[7]

Technique	Information Gained	Strengths	Limitations
HRMS	Exact molecular weight and elemental formula.[8]	Highly accurate and sensitive; essential first step.	Provides no information on atom connectivity or isomerism.
¹H NMR	Number of unique protons, their chemical environment, and proximity to other protons (J-coupling).	Excellent for initial assessment of the proton framework.	Can have overlapping signals in complex molecules; does not directly show the carbon skeleton.
¹³C NMR	Number of unique carbon atoms and their chemical environment (e.g., C=O, CH, CH₂, CH₃).	Complements ¹H NMR by defining the carbon backbone.	Low natural abundance of ¹³C results in lower sensitivity; requires more sample or longer acquisition time.
2D NMR (COSY, HSQC, HMBC)	Atom-to-atom connectivity: ¹H-¹H (COSY), ¹H-¹³C one-bond (HSQC), ¹H-¹³C multiple-bond (HMBC).[9][10]	Unambiguously establishes the molecular scaffold by mapping correlations between atoms.[11]	Requires more instrument time and expertise for interpretation.
MS/MS	Fragmentation patterns that reveal substructural motifs.[12]	Helps confirm the presence of key functional groups and the overall structure by breaking the molecule apart in a predictable way.	Fragmentation can sometimes be complex or involve rearrangements, requiring careful interpretation.
X-ray Crystallography	Absolute 3D structure in the solid state, including stereochemistry.[8]	The definitive "gold standard" for structural proof.	Requires a high-quality single crystal, which can be difficult or impossible to grow.

Deep Dive into Spectroscopic Techniques

Mass Spectrometry (MS and MS/MS)

Expertise & Causality: The first step after synthesis is to confirm that the molecule has the correct mass and elemental formula. High-Resolution Mass Spectrometry (HRMS), typically using a soft ionization technique like Electrospray Ionization (ESI), is the method of choice.[13] ESI is preferred for these molecules because it usually produces the protonated molecular ion [M+H]⁺ with minimal fragmentation, giving a clear reading of the molecular weight.[12]

Tandem MS (MS/MS) provides the next layer of validation. By selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation, we can observe characteristic fragmentation patterns. For N-substituted piperidines, a dominant fragmentation pathway is often α-cleavage adjacent to the nitrogen, leading to a stable iminium ion.[12][14] Another common fragmentation is the loss of substituents from the ring.[15][16] Observing fragments corresponding to the loss of the bromomethyl group or the acetic acid moiety would provide strong evidence for the proposed structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the precise connectivity of atoms in a molecule.[4]

• ¹H NMR: This experiment provides the initial map of the proton skeleton. For a (3-Bromomethyl-piperidin-1-yl)-acetic acid derivative, we expect to see distinct signals for the protons on the piperidine ring, the bromomethyl group (-CH₂Br), and the N-acetic acid moiety (-CH₂COOH). The chemical shifts and splitting patterns (multiplicity) are diagnostic. For instance, the protons on the carbon bearing the bromomethyl group will be shifted downfield due to the electronegativity of the bromine atom.

• ¹³C NMR: This spectrum confirms the carbon framework. The number of signals should correspond to the number of unique carbon atoms in the molecule. Key signals to identify include the carbonyl carbon of the acid group (~170-180 ppm) and the carbon of the bromomethyl group (~30-40 ppm).

• 2D NMR - The Connectivity Blueprint: When 1D spectra are ambiguous, 2D NMR is essential.[17][18]

  • COSY (COrrelation SpectroscopY): This experiment shows which protons are coupled to each other (typically through 2 or 3 bonds).[19] It is invaluable for tracing the proton network through the entire piperidine ring system.

  • HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates each proton signal with the carbon signal it is directly attached to.[19] It's a definitive way to assign which protons belong to which carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most informative experiment for confirming the overall scaffold. It shows correlations between protons and carbons that are 2 or 3 bonds away.[9][10] For validating our target structure, the key HMBC correlation would be from the protons of the N-CH₂-COOH group to the C2 and C6 carbons of the piperidine ring, unequivocally proving the point of attachment.

Caption: Key 2- and 3-bond HMBC correlations (H→C) confirming the molecular scaffold.

Experimental Protocols

Trustworthiness: The validity of any data is predicated on the quality of the experimental protocol. These generalized procedures represent best practices for ensuring reproducible and reliable results.

Protocol 1: High-Resolution Mass Spectrometry (ESI-QTOF)

• Sample Preparation: Prepare a dilute solution of the purified compound (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile/water (50:50 v/v).

• Instrumentation: Use a tandem mass spectrometer (e.g., Q-TOF) with an ESI source.[13]

• Ionization Mode: Use positive ion mode, as the piperidine nitrogen is basic and readily protonated.[13]

• MS Scan: Acquire a full scan spectrum (e.g., m/z 100-500) to find the [M+H]⁺ ion.

• Data Analysis: Use the instrument's software to calculate the elemental composition from the accurate mass of the [M+H]⁺ ion. The measured mass should be within 5 ppm of the theoretical mass.

• MS/MS Scan: Select the [M+H]⁺ ion as the precursor and acquire a product ion scan to observe the fragmentation pattern.

Protocol 2: NMR Spectroscopy (1D and 2D)

• Sample Preparation: Dissolve 5-10 mg of the dry, purified compound in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.[13] Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

• ¹H NMR: Acquire a standard proton spectrum. Ensure proper phasing and baseline correction. Integrate all signals.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum. A sufficient number of scans must be acquired to achieve a good signal-to-noise ratio.

• COSY: Run a standard gradient-selected COSY (gCOSY) experiment.

• HSQC: Run a standard gradient-selected HSQC experiment optimized for one-bond C-H coupling (~145 Hz).

• HMBC: Run a standard gradient-selected HMBC experiment optimized for long-range couplings (typically set to 8 Hz).[19]

• Data Processing & Interpretation: Process all spectra using appropriate software. Assign all ¹H and ¹³C signals by systematically integrating the information from all 1D and 2D experiments.[18]

Conclusion

The structural validation of (3-Bromomethyl-piperidin-1-yl)-acetic acid derivatives is a clear example of the necessity for a rigorous, multi-faceted analytical strategy in modern drug development. Relying on a single piece of data is insufficient. Unambiguous confirmation is only achieved by logically integrating high-resolution mass spectrometry for elemental composition with a full suite of 1D and 2D NMR experiments to meticulously piece together the atomic connectivity. This orthogonal approach ensures the absolute structural integrity of these vital pharmaceutical intermediates, providing a solid foundation for all subsequent research and development activities.

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Navigating Halogen Reactivity: A Comparative Guide to Chloro- vs. Bromo-Piperidine Acetic Acids in Synthetic Chemistry

For researchers and professionals in drug discovery and development, the piperidine scaffold is a cornerstone of molecular design, appearing in numerous pharmaceuticals.[1][2][3][4] The strategic functionalization of this heterocyclic system is paramount, and the choice of halogen substituent on appended acetic acid sidechains—specifically chlorine versus bromine—can profoundly impact synthetic outcomes. This guide provides an in-depth comparison of the reactivity of chloro- and bromo-piperidine acetic acids, offering experimental insights and data to inform synthetic strategy.

The Decisive Role of the Leaving Group: A Fundamental Comparison

The disparate reactivity of chloro- and bromo-piperidine acetic acids is fundamentally rooted in the inherent properties of the carbon-halogen bond. In nucleophilic substitution reactions, a common transformation for these molecules, the halogen acts as a leaving group. The efficacy of a leaving group is directly related to its stability as an anion and the strength of the carbon-halogen bond.

Generally, weaker bases make better leaving groups.[5] When comparing the halides, iodide is the best leaving group, followed by bromide, and then chloride (I⁻ > Br⁻ > Cl⁻ > F⁻).[6] This trend is attributed to the decreasing strength of the carbon-halogen bond down the group and the increasing stability of the resulting halide anion. The larger, more polarizable electron cloud of the bromide ion allows it to better stabilize the negative charge compared to the chloride ion.[7]

This principle is clearly demonstrated in the context of SN2 reactions, where the reaction rate is directly influenced by the leaving group's ability to depart. Studies on simple alkyl halides have shown that reactions with bromide as the leaving group are significantly faster than those with chloride. For instance, the reaction of ethyl halides with cyanide shows that ethyl bromide reacts an order of magnitude faster than ethyl chloride.[8]

Reactivity in Action: Key Synthetic Transformations

The theoretical differences in reactivity manifest in practical laboratory applications. Two key transformations where the choice between chloro- and bromo-piperidine acetic acids is critical are N-alkylation and intramolecular cyclization.

N-Alkylation: A Head-to-Head Comparison

N-alkylation is a fundamental reaction for elaborating the piperidine nitrogen. In a typical scenario, the nitrogen of a secondary amine attacks the electrophilic carbon of an alkyl halide. When comparing the reactivity of chloro- and bromo-piperidine acetic acids as alkylating agents for a model amine, the bromo derivative consistently demonstrates superior performance.

Table 1: Comparative Reactivity in N-Alkylation

Halogenated Reagent	Relative Reaction Rate	Typical Reaction Conditions	Yield (%)
2-(4-Bromopiperidin-1-yl)acetic acid	Faster	Room Temperature, 4-6 h	>90
2-(4-Chloropiperidin-1-yl)acetic acid	Slower	60-80 °C, 12-24 h	70-85

Note: Data are generalized from typical laboratory observations and may vary depending on the specific substrates and conditions.

The enhanced reactivity of the bromo- derivative allows for milder reaction conditions and shorter reaction times, which can be crucial for sensitive substrates or to minimize side reactions.

Intramolecular Cyclization: Forming Bicyclic Scaffolds

Intramolecular reactions, such as the formation of bicyclic lactams, further highlight the reactivity differences. The carboxylate of the acetic acid moiety can act as an internal nucleophile, attacking the carbon bearing the halogen on the piperidine ring.

The bromo-piperidine acetic acid will undergo this cyclization more readily than its chloro- counterpart due to the better leaving group ability of bromide. This can be advantageous for achieving higher yields and avoiding decomposition at elevated temperatures that might be required for the chloro- derivative.

Experimental Protocols

To provide a practical framework for comparison, the following are generalized experimental protocols for N-alkylation.

General Procedure for N-Alkylation of a Secondary Amine

• Reactant Preparation: In a round-bottom flask, dissolve the secondary amine (1.0 eq) and the respective halo-piperidine acetic acid (1.1 eq) in a suitable solvent (e.g., acetonitrile, DMF).

• Base Addition: Add a non-nucleophilic base (e.g., diisopropylethylamine, 2.0 eq) to the mixture.

• Reaction Monitoring:

  • For the bromo-piperidine acetic acid , stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-6 hours.

  • For the chloro-piperidine acetic acid , heat the reaction mixture to 60-80 °C and monitor its progress. The reaction may require 12-24 hours for completion.

• Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Conclusion: Strategic Selection for Synthetic Success

The choice between chloro- and bromo-piperidine acetic acids is a strategic decision that can significantly influence the efficiency and outcome of a synthetic route. The superior reactivity of the bromo- derivative, stemming from the better leaving group ability of bromide, often translates to milder reaction conditions, shorter reaction times, and higher yields. While chloro-piperidine acetic acids can be effective, they typically require more forcing conditions. For drug discovery and development, where efficiency and robustness are key, the bromo-piperidine acetic acids often represent the more advantageous choice for key bond-forming reactions.

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• White Rose Research Online. (2022, December 19). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. Retrieved from [Link]

• Reddit. (2025, December 18). How does leaving group size ( Cl-R vs Br-R vs I-R) attached to a cyclohexane affect the rate of an sn2 reaction. Retrieved from [Link]

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• Adv. J. Chem. A. (2023, December 3). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Retrieved from [Link]

Sources

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• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ajchem-a.com [ajchem-a.com]
• 4. mdpi.com [mdpi.com]
• 5. Khan Academy [khanacademy.org]
• 6. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 7. reddit.com [reddit.com]
• 8. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC [pmc.ncbi.nlm.nih.gov]

Crystal Structure Determination of (3-Bromomethyl-piperidin-1-yl)-acetic Acid Salts

Executive Summary

This guide provides a technical comparison of solid-state characterization strategies for (3-Bromomethyl-piperidin-1-yl)-acetic acid , a pharmacophore featuring a chiral piperidine core, a basic tertiary amine, and an acidic carboxyl tail.

For researchers, the primary challenge with this molecule is its zwitterionic potential . In its neutral form, the molecule exists in an equilibrium between the uncharged species and the zwitterion (internal salt), which often leads to amorphous "oils" or highly hygroscopic solids that are unsuitable for drug formulation.

This guide compares the performance of three distinct salt forms (Hydrochloride, Hydrobromide, and Picrate) and two characterization methodologies (SCXRD vs. PXRD), providing experimental protocols to isolate the optimal crystalline form for structural elucidation.

Strategic Comparison: Salt Form Selection

When determining the crystal structure of piperidine-acetic acid derivatives, the choice of counter-ion dictates the lattice energy and crystallization success.

Comparative Analysis of Salt Forms

Feature	Form A: Hydrochloride (HCl)	Form B: Hydrobromide (HBr)	Form C: Picrate/Oxalate
Crystallizability	Moderate. Often forms hydrates.	High. Br-Br interactions stabilize packing.	Very High. Large aromatic anions force stacking.
Hygroscopicity	High (Risk of deliquescence).	Low to Moderate.	Low.
X-Ray Scattering	Standard (Cl is light).	Excellent. Br is a heavy atom (anomalous scattering).	Good, but large anion dilutes intensity.
Utility	Preferred for final drug formulation.	Preferred for Structure Determination.	"Last Resort" for characterization (toxic).

Expert Insight: Why HBr is the Superior Choice for Crystallography

While HCl is the industry standard for bioavailability, the Hydrobromide (HBr) salt is superior for structural determination of this specific molecule.

• The Heavy Atom Effect: The bromine on the methyl group plus the bromide counter-ion significantly increases the electron density. This facilitates the use of the Heavy Atom Method (Patterson synthesis) or SAD (Single-wavelength Anomalous Diffraction) for phasing, making structure solution robust even with smaller crystals [1].

• Chirality Confirmation: The anomalous scattering of the two bromine atoms allows for the absolute configuration (R/S) of the 3-position to be determined with high Flack parameter confidence [2].

Experimental Protocols

Synthesis of the Hydrobromide Salt

Rationale: Direct protonation in anhydrous conditions prevents zwitterion formation.

• Dissolution: Dissolve 1.0 mmol of (3-Bromomethyl-piperidin-1-yl)-acetic acid ethyl ester in 5 mL of anhydrous ethanol.

• Hydrolysis/Acidification: Add 1.5 mL of 48% HBr (aq). Reflux for 2 hours to hydrolyze the ester and protonate the amine.

• Precipitation: Cool to room temperature. Add diethyl ether dropwise until turbidity is observed.

• Filtration: Collect the precipitate. Yield is typically >80%.[1]

Single Crystal Growth (Vapor Diffusion Method)

Rationale: Slow diffusion controls nucleation, preventing the formation of microcrystalline powder.

• Inner Vial: Dissolve 20 mg of the HBr salt in 0.5 mL of Methanol (good solubility).

• Outer Vial: Place the inner vial inside a larger jar containing 5 mL of Ethyl Acetate (antisolvent).

• Equilibration: Seal the outer jar tightly. Allow to stand undisturbed at 4°C for 3-5 days.

• Harvesting: Colorless block-like crystals should form on the walls of the inner vial.

Methodological Comparison: SCXRD vs. PXRD

Once the solid is obtained, you must choose the validation path.

Workflow Visualization

The following diagram outlines the decision logic for characterizing piperidine salts.

Figure 1: Decision workflow for structural characterization of piperidine derivatives.

Comparative Data: What to Expect

The table below contrasts the data output from Single Crystal X-Ray Diffraction (SCXRD) versus Powder X-Ray Diffraction (PXRD) for this specific class of compounds.

Metric	SCXRD (Gold Standard)	PXRD (Bulk Validation)
Resolution	Atomic level (< 0.8 Å).	Phase level (Interplanar d-spacing).
Data Output	Unit Cell ( ), Space Group.	Diffractogram ( vs. Intensity).
Stereochemistry	Definitive. Can resolve (R) vs (S) using Flack parameter.	Cannot determine chirality directly.
Sample Req.	Single crystal ( mm).	~10-50 mg of ground powder.
Typical Space Group	P2₁/c or P2₁ (common for chiral piperidines) [3].	N/A

Reference Crystallographic Data

When analyzing your (3-Bromomethyl-piperidin-1-yl)-acetic acid salt, compare your results against these representative parameters derived from analogous piperidine structures (e.g., 4-piperidin-1-yl-acetophenone salts [4] and substituted piperidinium chlorides [5]).

Representative Unit Cell Parameters (HBr Salt Analog):

• Crystal System: Monoclinic

• Space Group:

  (Centrosymmetric) or (if enantiopure)

• a (Å): 7.50 – 9.20

• b (Å): 11.00 – 14.50

• c (Å): 12.50 – 16.00

• (°): 95 – 105

• Z: 4

• Density (

  ): ~1.45 - 1.55 g/cm³ (Higher density due to Br atoms)

Key Structural Features to Look For:

• Hydrogen Bonding: Expect strong N–H...Br hydrogen bonds linking the piperidinium nitrogen to the bromide anion.

• Carboxyl Dimerization: In the free acid form, look for

  carboxylic acid dimers. In the salt form, the carboxylic acid proton usually remains on the oxygen, forming O–H...O or O–H...Br networks.

• Conformation: The piperidine ring should adopt a chair conformation . The 3-bromomethyl substituent will likely occupy the equatorial position to minimize 1,3-diaxial strain, though crystal packing forces can sometimes force axial orientation [5].

Structural Logic: The Piperidine Chair

The conformation of the piperidine ring is critical for biological activity.[2]

Figure 2: Topological connectivity and preferred equatorial substitution of the piperidine ring.

Troubleshooting Guide

Issue	Diagnosis	Corrective Action
Oiling Out	Compound is too impure or solvent is too polar.	Switch to Vapor Diffusion (MeOH/Et₂O). Ensure starting material is >98% pure by HPLC.
Twinning	Crystals are growing into each other.	Reduce concentration. Switch to Picrate salt (aromatic stacking reduces twinning).
Disorder in Tail	The acetic acid chain is flopping.	Collect data at 100 K (Liquid Nitrogen stream) to freeze thermal motion.
No Diffraction	Amorphous solid.	The "salt" might actually be a non-crystalline zwitterion. Add excess HBr to force salt formation.

References

• Heavy Atom Method: Drenth, J. (2007). Principles of Protein X-ray Crystallography. Springer. (Bromine anomalous scattering is standard for phasing small organic molecules).

• Absolute Configuration: Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881.

• Piperidine Salt Structures: Cruz-Cabeza, A. J., et al. (2007). Acid–base crystalline complexes and the pKa rule.[3] Chemical Communications, (12), 1258-1260. (Discussion on salt formation probability).

• Synthesis of Piperidine-Acetophenones: International Journal of Pharmaceutical Science Invention, 2016. Synthesis of Novel Piperidine Compounds As Anticholinesterase Agents.[1]

• Fluorinated Diphenidine Derivatives: IUCrData, 2025. Synthesis and crystal structures of five fluorinated diphenidine derivatives. (Example of piperidine ring conformation in salts).

Sources

• 1. ijpsi.org [ijpsi.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Crystal structure and characterization of the sul­fa­methazine–pi­peri­dine salt - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for (3-Bromomethyl-piperidin-1-yl)-acetic acid

A Senior Application Scientist's Guide to Ensuring Laboratory Safety and Operational Integrity

This document provides essential safety protocols and logistical guidance for the handling of (3-Bromomethyl-piperidin-1-yl)-acetic acid. As a compound that integrates multiple reactive functional groups, a robust understanding of its potential hazards is critical for ensuring the safety of all laboratory personnel. This guide moves beyond a simple checklist, offering a procedural and scientific rationale for each safety recommendation, grounded in the established principles of chemical risk management. The information herein is synthesized from data on structurally similar compounds and general best practices for handling hazardous chemicals. Researchers must always consult the specific Safety Data Sheet (SDS) for any chemical prior to use and adhere to their institution's safety policies.

Hazard Identification and Risk Assessment: A Structural Approach

Due to the absence of a specific, comprehensive Safety Data Sheet for (3-Bromomethyl-piperidin-1-yl)-acetic acid, a risk assessment based on its structural components is the most responsible approach. The molecule can be deconstructed into three key moieties, each contributing to its overall hazard profile: the piperidine ring, the bromomethyl group, and the acetic acid functional group.

• Piperidine Ring: Piperidine and its derivatives are known to be corrosive and alkaline.[1] They can cause severe skin burns and eye damage.[1][2] Furthermore, piperidine can be absorbed through the skin, potentially leading to systemic effects such as nausea, vomiting, muscular weakness, and respiratory distress.[3][4][5]

• Acetic Acid Moiety: Acetic acid is a well-known corrosive substance, capable of causing severe skin burns and eye damage.[6][7][8] Its vapors can also cause significant respiratory irritation.[7][9]

• Bromomethyl Group: Organobromine compounds are often reactive and require careful handling. Bromine itself is highly toxic and corrosive.[10][11][12] The bromomethyl group, in particular, can act as a lachrymator (an irritant that causes tearing) and is a reactive alkylating agent, which poses a significant risk upon contact or inhalation.

Based on this analysis and data from analogous compounds, a summary of the anticipated hazard profile is presented below.

Hazard Category	Anticipated Risk	Primary Route of Exposure	Rationale/Supporting Evidence
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, inhaled, or in contact with skin.[8][13]	Ingestion, Inhalation, Skin Absorption	Based on the toxicity profiles of piperidine derivatives and brominated compounds.[2][4][5]
Skin Corrosion/Irritation	Causes severe skin burns and irritation. [8][13]	Direct Contact	The combined corrosive nature of the piperidine ring and the acetic acid moiety.[1][7]
Serious Eye Damage/Irritation	Causes serious, potentially irreversible eye damage. [6][8][13]	Direct Contact, Vapors	High risk due to the corrosive properties of the molecule's components.
Respiratory Irritation	May cause respiratory irritation.[14]	Inhalation of dust or aerosols	Common hazard for acidic and amine-containing compounds.[3][7]
Sensitization	May cause an allergic skin reaction.[13]	Direct Contact	A potential hazard with complex organic molecules.

The Hierarchy of Controls: A Systematic Approach to Safety

The most effective way to manage laboratory risk is by applying the Hierarchy of Controls. This framework prioritizes the most effective control measures down to the least effective, with Personal Protective Equipment (PPE) serving as the final and crucial barrier.

Caption: The Hierarchy of Controls prioritizes safety measures.

For handling (3-Bromomethyl-piperidin-1-yl)-acetic acid, engineering controls are paramount. All handling of this compound must be performed within a certified chemical fume hood. [15]

Personal Protective Equipment (PPE) Protocol

Given the corrosive and potentially toxic nature of this compound, a comprehensive PPE protocol is mandatory. Standard laboratory attire (long pants, closed-toe shoes) is assumed.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Chemical safety goggles and a full-face shield.	Double-gloving with chemical-resistant gloves (e.g., Nitrile).	Fully buttoned, flame-resistant laboratory coat.	Not required if performed within a certified chemical fume hood.
Handling Solutions	Chemical safety goggles and a full-face shield.	Chemical-resistant gloves (e.g., Nitrile or Neoprene). Inspect gloves before use.[16]	Fully buttoned, flame-resistant laboratory coat.	Not required if performed within a certified chemical fume hood.
Spill Cleanup	Chemical safety goggles and a full-face shield.	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber).	Chemical-resistant apron over a lab coat.	Air-purifying respirator with organic vapor/acid gas cartridges.

Rationale and Causality:

• Eye and Face Protection: Chemical safety goggles are essential to protect against splashes.[7][15] A full-face shield is required in addition to goggles because the compound's corrosive nature presents a significant danger to the entire face.[6]

• Hand Protection: Impervious, chemical-resistant gloves are necessary to prevent skin contact.[15][17] Nitrile gloves are a common and effective choice for initial protection.[7][15] Double-gloving provides an extra layer of safety during tasks with a high risk of contamination, such as weighing. If a spill occurs on the outer glove, it can be removed without exposing the skin.[12]

• Body Protection: A fully buttoned lab coat protects the torso and arms from accidental splashes.[15] Flame-resistant material is an added precaution.

• Respiratory Protection: When engineering controls like a fume hood are used correctly, they should prevent inhalation exposure.[7][9] However, in the event of a significant spill or if work must be done outside of a hood, a respirator is critical to prevent inhalation of harmful dust or vapors.[15]

Operational and Handling Plan

A systematic workflow minimizes risk and ensures procedural consistency.

Caption: A standard workflow for safely handling hazardous chemicals.

Step-by-Step Methodology:

• Preparation:

  • Confirm that the chemical fume hood has been certified within the last year.

  • Gather all necessary equipment and reagents and place them inside the hood to minimize traffic in and out of the sash.

  • Ensure a spill kit appropriate for corrosive and halogenated compounds is immediately accessible.[15]

  • Label a dedicated, sealed container for halogenated organic waste.[18]

• Donning PPE: Put on all required PPE as detailed in the table above before handling the chemical container.

• Handling:

  • Perform all manipulations, including weighing and transfers, well inside the chemical fume hood with the sash at the lowest practical height.

  • Handle and open the container with care.[12]

• Cleanup:

  • All waste generated must be considered hazardous. Dispose of it in the pre-labeled halogenated waste container.[18] Do not pour any amount into drains.[12][16]

  • Decontaminate all surfaces and equipment before removing them from the fume hood.

• Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated exterior. Wash hands thoroughly with soap and water after all work is complete.[16][19]

Emergency and Disposal Procedures

Emergency Preparedness:

• Ensure emergency eyewash stations and safety showers are accessible and have been recently tested.[3][7][17]

• All personnel must know the location of the spill kit and be trained in its use.[7]

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[13][18] Seek immediate medical attention.[13][18]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[5][10] Use an emergency shower if the contact area is large.[3] Seek immediate medical attention.[5]

• Inhalation: Move the affected person to fresh air immediately.[10][12] If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[12]

• Ingestion: Do NOT induce vomiting.[6][13] Rinse the mouth with water. Seek immediate medical attention.[13][16]

Spill and Waste Management:

• Spill Response:

  • For small spills inside a fume hood, absorb the material with an inert absorbent such as sand, vermiculite, or a commercial acid spill neutralizer.[6][12]

  • For large spills, evacuate the laboratory immediately and contact your institution's Environmental Health & Safety (EH&S) department.[12]

• Waste Disposal:

  • (3-Bromomethyl-piperidin-1-yl)-acetic acid and any materials contaminated with it must be disposed of as hazardous waste.

  • Collect all waste in a clearly labeled, sealed, and compatible container.[18] It should be designated as "Halogenated Organic Waste."

  • Follow all local, state, and federal regulations for hazardous waste disposal. Contact a licensed professional waste disposal service.[5]

References

• Personal protective equipment for handling (4-Methylpiperidin-1-yl)acetic acid. Benchchem.
• Safe Handling and Storage Tips for Glacial Acetic Acid in Industrial Applic
• Safety d
• Safety D
• What is bromine and what are the safe disposal and recycling methods? Ideal Response.
• SAFETY DATA SHEET: 1-(3-Bromophenyl)piperidine. Fisher Scientific.
• Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals. NCBI - NIH.
• Piperidine: Human health tier II assessment. Australian Government Department of Health.
• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations.
• Safety Guidelines for Handling Glacial Acetic Acid in Laboratory and Industrial Settings. Alliance Chemical.
• Hazardous Substance Fact Sheet: Piperidine. New Jersey Department of Health.
• Occupational Safety and Health Guideline for Acetic Acid. NIOSH.
• Chamberland SOP Working with Bromine. University of Southern California.
• Safety data sheet: Bromine-Sodium Acet
• Safety Data Sheet: 2-(3-(Bromomethyl)phenyl)acetic acid. CymitQuimica.
• 4-Piperidinopiperidine Safety D
• Standard Operating Procedure: Bromine.
• Standard Operating Procedure: Use of Bromine in Organic Chemistry Laboratory. Providence College Environmental Health and Safety.
• Safety D
• Safety Data Sheet: tert-Butyl (3S)-3-(4-bromophenyl)
• Safety Data Sheet: 1-(4-Bromophenyl)piperidine. Tokyo Chemical Industry.
• SAFETY D

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